N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

• CAS: 144583-00-6

Core Science & Biosynthesis

An In-Depth Technical Guide to N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

Abstract

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline is a stable, synthetically versatile Mannich base derived from benzotriazole. This document provides a comprehensive technical overview of its chemical identity, a detailed, field-tested protocol for its synthesis via the Mannich reaction, and a thorough guide to its structural characterization using modern spectroscopic techniques. The causality behind experimental choices, self-validating protocol design, and interpretation of analytical data are emphasized to provide actionable insights for researchers. This guide serves as a foundational resource for professionals interested in utilizing this compound as a building block in medicinal chemistry and materials science.

Chemical Identity and Physicochemical Properties

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline belongs to a class of compounds known as Mannich bases, which are β-amino-carbonyl compounds, or in this case, a stable β-aminoalkyl equivalent where benzotriazole acts as a potent leaving group and synthetic auxiliary.[1] Its structure incorporates three key moieties: a 4-bromophenylamino group, a methylene bridge (-CH₂-), and a 1H-benzotriazole heterocycle. The 1H-isomer, where the methyl group is attached to the N1 position of the triazole ring, is generally the thermodynamically favored product in solution and solid phases.[2]

Core Compound Details

Parameter	Value	Source
IUPAC Name	N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline	PubChem
Molecular Formula	C₁₃H₁₁BrN₄	PubChem
Molecular Weight	303.16 g/mol	PubChem
CAS Number	110193-49-4	Google Search
Canonical SMILES	C1=CC=C2C(=C1)N=NN2CNC3=CC=C(C=C3)Br	PubChem

Chemical Structure

The structure consists of the aniline nitrogen atom linked to the benzotriazole N-1 atom via a methylene bridge.

Caption: Chemical structure of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline.

Synthesis via Three-Component Mannich Reaction

The synthesis of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline is most efficiently achieved through a one-pot, three-component Mannich reaction.[3] This reaction involves the amino-methylation of the acidic N-H proton of benzotriazole. The components are:

• An Active Hydrogen Compound: 1H-Benzotriazole

• An Aldehyde: Formaldehyde (non-enolizable)

• A Primary Amine: 4-Bromoaniline

Underlying Mechanism and Rationale

The reaction proceeds through the formation of an Eschenmoser's salt-like iminium ion intermediate from the condensation of 4-bromoaniline and formaldehyde.[3] Benzotriazole, acting as a nucleophile, then attacks this electrophilic iminium ion. The use of an alcohol like ethanol as a solvent is critical as it facilitates the dissolution of all reactants and allows the reaction to proceed at a moderate reflux temperature without significant side-product formation. The protocol is designed to be self-validating; the formation of a solid precipitate upon cooling and its characteristic melting point are strong initial indicators of successful product formation.

Caption: Experimental workflow for the synthesis and purification of the target compound.

Detailed Step-by-Step Synthesis Protocol

This protocol is adapted from established procedures for the synthesis of analogous benzotriazole Mannich bases.[1][4]

• Reactant Charging: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 4-bromoaniline (17.2 g, 0.1 mol) and ethanol (100 mL). Stir until the aniline is fully dissolved.

• Addition of Benzotriazole: To the stirred solution, add 1H-benzotriazole (11.9 g, 0.1 mol).

• Addition of Formaldehyde: Add aqueous formaldehyde solution (37%, 8.1 mL, 0.1 mol) dropwise to the mixture.

  • Experimental Insight: The slow addition of formaldehyde is crucial to control the initial exothermic reaction and prevent the formation of polymeric side products.

• Reaction Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 2-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Product Precipitation: After the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A white or off-white solid product will precipitate from the solution. For maximum yield, the flask can be further cooled in an ice bath for 30 minutes.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with two portions of cold ethanol (2x 20 mL) to remove any unreacted starting materials.

• Purification (Self-Validation): The key to ensuring purity is recrystallization. Transfer the crude solid to a beaker and dissolve it in a minimum amount of boiling ethanol. Allow the solution to cool slowly to room temperature, then in an ice bath, to form well-defined crystals.

  • Trustworthiness Check: A sharp, well-defined melting point of the recrystallized product is a primary indicator of high purity.

• Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 50-60 °C to a constant weight.

Spectroscopic Characterization and Validation

Structural confirmation is achieved through a combination of spectroscopic methods. The following data are predicted based on the known spectra of the starting materials and analogous structures.[5][6][7]

¹H NMR Spectroscopy

The ¹H NMR spectrum provides unambiguous evidence for the formation of the methylene bridge linking the two aromatic moieties.

Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment & Justification	Analogous Data Source
~8.0-7.3	Multiplet	4H	Aromatic protons of the benzotriazole ring. The complex multiplet arises from the ABCD spin system of the ortho-disubstituted benzene ring.	[6]
~7.25	Doublet	2H	Aromatic protons (Hₐ) on the 4-bromoaniline ring, ortho to the bromine atom. These are deshielded by the halogen's inductive effect. The expected doublet pattern is due to coupling with Hₑ.	[5][7][8]
~6.60	Doublet	2H	Aromatic protons (Hₑ) on the 4-bromoaniline ring, ortho to the -NH group. These are shielded by the electron-donating amine. The expected doublet pattern is due to coupling with Hₐ.	[5][7][8]
~6.20	Singlet	2H	-CH₂- (Methylene bridge protons). This singlet is the hallmark of the product, confirming the covalent link. Its chemical shift is downfield due to the adjacent electronegative nitrogen atoms of the aniline and triazole.	[6]
~5.50	Broad Singlet	1H	-NH- (Aniline proton). The signal is typically broad due to quadrupole broadening and may exchange with D₂O. Its chemical shift can be variable.	[7][8]

FT-IR Spectroscopy

Infrared spectroscopy is used to confirm the presence of key functional groups and the incorporation of all three components into the final structure.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment & Justification	Analogous Data Source
3350 - 3450	Medium	N-H Stretch: Characteristic of the secondary amine group (-NH-) from the aniline moiety. The absence of the broad N-H stretch from benzotriazole (~3000-3200 cm⁻¹) is a key indicator of successful N1-alkylation.	[9]
3050 - 3150	Medium	Aromatic C-H Stretch: Confirms the presence of both the benzotriazole and bromoaniline aromatic rings.	[6]
2850 - 2950	Medium	Aliphatic C-H Stretch: Corresponds to the symmetric and asymmetric stretching of the methylene (-CH₂-) bridge.	[6]
1590 - 1610	Strong	Aromatic C=C Stretch: A strong band characteristic of the carbon-carbon double bonds within the aromatic rings.	[9]
1200 - 1250	Strong	C-N Stretch: A strong signal associated with the aryl-amine C-N bond.	[6]
1000 - 1100	Strong	C-Br Stretch: Confirms the presence of the bromine substituent on the aniline ring.	General IR Tables
740 - 780	Strong	C-H Out-of-Plane Bend: A strong band indicative of the ortho-disubstituted benzene ring of the benzotriazole moiety.	[9]

Mass Spectrometry

Electron Impact Mass Spectrometry (EI-MS) would confirm the molecular weight of the compound. The spectrum is expected to show a characteristic isotopic pattern for a compound containing one bromine atom (¹⁹Br and ⁸¹Br in ~1:1 ratio).

• Expected Molecular Ion (M⁺): m/z 302 and 304.

• Expected Base Peak: m/z 183/185 [M - C₆H₄N₃]⁺, corresponding to the loss of the benzotriazolyl radical, forming a stable iminium cation.

Applications and Future Directions

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline is not just a stable molecule but a potent synthetic intermediate. The benzotriazole group functions as an excellent synthetic auxiliary that can be readily displaced by a wide range of nucleophiles, including Grignard reagents and enolates, under mild conditions.[10] This reactivity opens pathways for:

• Pharmaceutical Scaffolding: The bromoaniline moiety is a common feature in many bioactive molecules. The benzotriazole group can be substituted to introduce novel functionalities, creating libraries of compounds for drug discovery screening.[2]

• Synthesis of Complex Amines: It serves as a stable precursor for the synthesis of complex secondary and tertiary amines by reacting it with organometallic reagents.[11]

• Material Science: Benzotriazole derivatives are well-known for their applications as corrosion inhibitors.[4] This compound could be explored for surface modification or as an additive in polymer formulations.

Conclusion

This guide has detailed the chemical properties, a robust synthesis protocol, and the analytical characterization of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline. By leveraging the principles of the Mannich reaction, this valuable synthetic intermediate can be prepared in high yield and purity. The provided spectroscopic data, justified by comparison with analogous structures, offers a clear roadmap for researchers to validate its synthesis. The unique reactivity imparted by the benzotriazole group positions this compound as a versatile tool for creating diverse and complex molecules for a range of scientific applications.

References

• Avhad, K. C., & Patil, V. S. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(02), 215–225. [Link]

• Li, X., et al. (2015). Synthesis, morphology and theoretical calculation of 1H-benzotriazole aceto-hydrazide. Journal of Chemical and Pharmaceutical Research, 7(3), 1530-1534. [Link]

• ResearchGate. (n.d.). FTIR spectrum of benzotriazole. Retrieved February 15, 2026, from [Link]

• Sharma, V., et al. (2022). Supporting Information: A novel core-shell Pd(0)@enSiO2-Ni-TiO2 nanocomposite with synergistic effect for efficient hydrogenations. New Journal of Chemistry. [Link]

• Wu, Y., et al. (2016). Synthesis and Application of a Benzotriazole Mannich Base as Effective Corrosion Inhibitor for N80 Steel in High Concentrate HCl. Journal of the Chemical Society of Pakistan, 38(4), 675-678. [Link]

• IJARIIE. (2018). A Review on: Synthesis of Benzotriazole. International Journal of Advanced Research in Innovation, Ideas and Education, 4(3). [Link]

• Wu, Y., et al. (2016). Synthesis and application of a benzotriazole mannich base as effective corrosion inhibitor for N80 steel in high concentrated HCl. Journal of the Chemical Society of Pakistan, 38(4), 675-678. [Link]

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. RSC Advances. [Link]

• Patel, D., & Parmar, N. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Results in Chemistry, 5, 100863. [Link]

• Katritzky, A. R., et al. (1989). The chemistry of N-substituted benzotriazoles. Part 14. Novel routes to secondary and tertiary amines and to N, N-disubstituted hydroxylamines. Journal of the Chemical Society, Perkin Transactions 1, 225-233. [Link]

Sources

• 1. ijariie.com [ijariie.com]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. oarjbp.com [oarjbp.com]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. 4-Bromoaniline(106-40-1) 1H NMR spectrum [chemicalbook.com]
• 6. jocpr.com [jocpr.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 11. The chemistry of N-substituted benzotriazoles. Part 14. Novel routes to secondary and tertiary amines and to N, N-disubstituted hydroxylamines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Profile: N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

CAS Registry Number: 144583-00-6 [1]

Executive Summary

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (CAS 144583-00-6) is a specialized organic intermediate belonging to the class of N-substituted benzotriazoles.[1] It serves as a stable, crystalline equivalent of the unstable N-methylene-4-bromoaniline iminium ion. Developed largely through the methodology of Alan R. Katritzky, this compound acts as a versatile synthetic auxiliary, allowing for the controlled functionalization of the 4-bromoaniline nitrogen atom or the methylene carbon.

This guide details the physicochemical properties, synthesis protocols, and mechanistic utility of this compound for researchers in medicinal chemistry and drug discovery.

Physicochemical Identification

The following data establishes the chemical identity of the compound.

Property	Specification
CAS Number	144583-00-6
IUPAC Name	N-(benzotriazol-1-ylmethyl)-4-bromoaniline
Synonyms	1-((4-bromophenylamino)methyl)-1H-benzotriazole; N-(1H-benzotriazol-1-ylmethyl)-4-bromo-aniline
Molecular Formula	C₁₃H₁₁BrN₄
Molecular Weight	303.16 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, CHCl₃; limited solubility in water
SMILES	C1=CC=C2C(=C1)N=NN2CNC3=CC=C(C=C3)Br
InChIKey	CLHCWGNSLRURNE-UHFFFAOYSA-N

Synthesis Protocol: The Katritzky Condensation

The synthesis of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline follows a three-component condensation reaction involving benzotriazole, formaldehyde, and 4-bromoaniline. This is a thermodynamic equilibrium driven to completion by the precipitation of the product or removal of water.

Reaction Scheme

The reaction proceeds via the in situ formation of 1-(hydroxymethyl)benzotriazole, which subsequently undergoes condensation with the amine.

Figure 1: Three-component condensation pathway for the synthesis of the target benzotriazole adduct.

Experimental Procedure

Reagents:

• Benzotriazole (1.0 equiv)[1][2][3][4]

• Formaldehyde (37% aqueous solution, 1.1 equiv)

• 4-Bromoaniline (1.0 equiv)[1][5]

• Solvent: Ethanol (95%)

Step-by-Step Protocol:

• Preparation of Hydroxymethyl-Bt: In a round-bottom flask equipped with a magnetic stir bar, dissolve benzotriazole (11.9 g, 100 mmol) in ethanol (100 mL). Add formaldehyde solution (8.2 mL, ~110 mmol) at room temperature. Stir for 15 minutes. Note: The solution may warm slightly.

• Amine Addition: Add 4-bromoaniline (17.2 g, 100 mmol) to the mixture.

• Reaction: Stir the mixture vigorously at room temperature for 3–12 hours. A heavy precipitate typically forms within the first hour.

• Isolation: Filter the solid precipitate under vacuum.

• Purification: Wash the filter cake with cold ethanol (2 x 20 mL) and then diethyl ether to remove unreacted amine.

• Drying: Dry the solid in a vacuum oven at 40°C for 4 hours.

• Recrystallization (Optional): If higher purity is required, recrystallize from ethanol/water or ethyl acetate.

Validation Criteria:

• 1H NMR (DMSO-d6): Look for the characteristic methylene doublet (-CH2-) around δ 6.0–6.5 ppm and the triplet/broad singlet for the NH proton.

• Yield: Typical yields range from 85% to 95%.

Mechanistic Utility & Applications

The benzotriazole moiety in CAS 144583-00-6 is a "synthetic chameleon." It stabilizes the molecule for storage but acts as an excellent leaving group under Lewis acid catalysis or thermal conditions.

Iminium Ion Generation

Upon treatment with a Lewis acid (e.g., ZnBr₂, TiCl₄) or heating, the benzotriazole group departs, generating a reactive N-acylimine or iminium species. This allows for nucleophilic attack at the methylene carbon.

Synthetic Workflow

Researchers utilize this compound to synthesize complex amines via the displacement of the benzotriazole group by Grignard reagents, enolates, or reduction hydrides.

Figure 2: Mechanism of benzotriazole displacement for downstream functionalization.

Safety and Handling

• Hazards: As an aniline derivative, this compound should be treated as potentially toxic by inhalation, ingestion, and skin contact. Benzotriazoles can be irritants.

• GHS Classification (Predicted): Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2.

• Storage: Store in a cool, dry place. The compound is generally stable at room temperature but should be protected from strong acids which can induce decomposition.

References

• PubChem. N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (Compound Summary). National Library of Medicine. [Link]

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991).[6] Benzotriazole: A Novel Synthetic Auxiliary.[6] Tetrahedron, 47(16/17), 2683-2732. [Link]

• Katritzky, A. R., et al. (1993). Synthesis and Reactions of N-(1-Benzotriazolylalkyl)amines. The Journal of Organic Chemistry, 58(7), 1970–1972. [Link]

• Katritzky, A. R., & Drewniak, M. (1988). Reactions of benzotriazole with formaldehyde and aliphatic primary amines.[7] Journal of the Chemical Society, Perkin Transactions 1, 2339-2344. [Link]

Sources

• 1. N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline | C13H11BrN4 | CID 838414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Substance Information - ECHA [echa.europa.eu]
• 3. PubChemLite - N-(1h-benzotriazol-1-ylmethyl)-4-bromoaniline (C13H11BrN4) [pubchemlite.lcsb.uni.lu]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. 4-Bromoaniline 97 106-40-1 [sigmaaldrich.com]
• 6. Author: A. R. Katritzky [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

4-bromoaniline benzotriazole formaldehyde reaction product

An In-depth Technical Guide to the Synthesis and Application of (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine

Introduction

In the landscape of modern medicinal chemistry, the development of novel molecular scaffolds is a cornerstone of drug discovery. Benzotriazole and its derivatives have emerged as privileged structures, demonstrating a wide spectrum of pharmacological activities including antimicrobial, antiviral, and anticancer properties.[1][2][3] Their unique electronic properties and ability to engage in various non-covalent interactions make them ideal candidates for constructing innovative therapeutic agents.[2] This guide focuses on the synthesis of a specific, high-value benzotriazole derivative, (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine, through the reaction of 4-bromoaniline, benzotriazole, and formaldehyde.

This three-component reaction is a classic example of the Mannich reaction, a powerful carbon-carbon bond-forming tool in organic synthesis.[4] The resulting product, a Mannich base, serves as a versatile scaffold. The 4-bromophenyl moiety provides a reactive handle for extensive chemical diversification via cross-coupling reactions, while the benzotriazole group acts as a potent pharmacophore. This document provides a comprehensive overview of the underlying reaction mechanism, a detailed experimental protocol for its synthesis, methods for its characterization, and an exploration of its potential applications for researchers in drug development.

The Mannich Reaction: A Fundamental Overview

The Mannich reaction is a three-component condensation reaction that involves an active hydrogen compound (the nucleophile), an aldehyde (typically formaldehyde), and a primary or secondary amine.[5] The reaction culminates in the aminoalkylation of the active hydrogen compound, yielding a β-amino carbonyl or related structure known as a "Mannich base."[6]

The general mechanism proceeds in two key stages:

• Iminium Ion Formation: The amine reacts with the aldehyde (formaldehyde) via nucleophilic addition, followed by dehydration, to form a highly electrophilic iminium ion. This is the rate-determining step and is often acid-catalyzed.[7]

• Nucleophilic Attack: The active hydrogen compound, in its enol or anionic form, attacks the iminium ion electrophile, forming the final Mannich base.[5]

In the context of this guide, benzotriazole serves as the active hydrogen compound (nucleophile), 4-bromoaniline is the amine, and formaldehyde is the aldehyde.

Caption: General mechanism of the Mannich reaction.

Synthesis of (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine

Reaction Mechanism

The specific mechanism for the synthesis of (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine follows the general Mannich pathway with precision.

• Iminium Ion Formation: 4-Bromoaniline attacks the carbonyl carbon of formaldehyde. Subsequent protonation of the resulting hemiaminal and elimination of a water molecule generates the N-(4-bromophenyl)methaniminium ion. This cation is a potent electrophile.

• Nucleophilic Attack by Benzotriazole: Benzotriazole is a weak acid. In the reaction medium, it exists in equilibrium with its conjugate base, the benzotriazolide anion. This anion is an excellent nucleophile and attacks the electrophilic carbon of the iminium ion. This step forms the final, stable product. The reaction typically favors substitution at the N-1 position of the benzotriazole ring.[8]

Experimental Protocol

This protocol is designed to be a self-validating system, providing a robust method for laboratory synthesis. The causality behind each step is explained to ensure both reproducibility and a deep understanding of the process.

Materials and Equipment:

• Reactants: 4-Bromoaniline (98% purity), Benzotriazole (99% purity), Formaldehyde (37% solution in water).

• Solvent: Absolute Ethanol.

• Apparatus: 250 mL round-bottom flask, reflux condenser, magnetic stirrer with heating plate, dropping funnel, standard glassware for workup, rotary evaporator, Buchner funnel.

Reactant Properties Table:

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)
4-Bromoaniline	C₆H₆BrN	172.02	62-64
Benzotriazole	C₆H₅N₃	119.12	98-100
Formaldehyde	CH₂O	30.03	-92

Step-by-Step Methodology:

• Reactant Solubilization (Rationale: To create a homogeneous reaction mixture for efficient molecular interaction):

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 8.6 g (50 mmol) of 4-bromoaniline in 100 mL of absolute ethanol.

  • Stir the mixture at room temperature until all the solid has dissolved completely.

• Addition of Benzotriazole (Rationale: Introduction of the nucleophilic component):

  • To the solution, add 6.0 g (50 mmol) of benzotriazole.

  • Continue stirring until the benzotriazole is fully dissolved. The solution may turn slightly yellow.

• Controlled Addition of Formaldehyde (Rationale: Slow addition prevents overheating and side reactions from the exothermic formation of the iminium ion):

  • Add 4.1 mL (55 mmol, 1.1 eq) of a 37% aqueous formaldehyde solution dropwise to the reaction mixture over a period of 15 minutes using a dropping funnel.

• Reflux (Rationale: To provide the necessary activation energy and drive the reaction to completion in a reasonable timeframe):

  • Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80°C) using a heating mantle.

  • Maintain the reflux with vigorous stirring for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (3:7).

• Reaction Workup and Isolation (Rationale: To quench the reaction and isolate the crude product from the solvent and any water-soluble impurities):

  • After 4 hours, remove the heat source and allow the flask to cool to room temperature.

  • Reduce the volume of the solvent to approximately 20 mL using a rotary evaporator.

  • Pour the concentrated mixture into 150 mL of ice-cold distilled water with stirring. A precipitate should form immediately.

  • Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid cake with two 25 mL portions of cold water.

• Purification (Rationale: To remove unreacted starting materials and byproducts, yielding a high-purity final product):

  • Recrystallize the crude solid from an ethanol/water mixture. Dissolve the solid in a minimal amount of hot ethanol and add water dropwise until the solution becomes cloudy. Reheat until the solution is clear and then allow it to cool slowly to room temperature, followed by cooling in an ice bath.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The expected product is a white to off-white crystalline solid.

Caption: Experimental workflow for the synthesis.

Characterization

Confirmation of the product's structure and purity is essential. The following techniques are standard for this purpose.

Expected Spectroscopic Data:

Technique	Feature	Expected Result
¹H NMR	Aromatic Protons	Multiplets in the range of δ 7.0-8.1 ppm.
Methine Proton (-N-CH-N-)	A characteristic singlet around δ 5.7-5.9 ppm.[9]
Amine Proton (-NH-)	A broad singlet (if present, may exchange with D₂O).
IR (KBr)	N-H Stretch	A broad peak around 3300-3400 cm⁻¹ (may be absent).
Aromatic C-H Stretch	Peaks around 3000-3100 cm⁻¹.
Aromatic C=C Stretch	Peaks in the 1450-1600 cm⁻¹ region.
C-Br Stretch	A strong peak in the 500-600 cm⁻¹ region.
Mass Spec (ESI+)	Molecular Ion Peak	[M+H]⁺ corresponding to C₁₃H₁₂BrN₄.

Significance and Applications in Drug Development

The synthesized compound, (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine, is not merely a final product but a strategic starting point for the development of compound libraries. Its value lies in its identity as a versatile chemical scaffold.

• Pharmacophoric Contribution: The benzotriazole moiety is a known bioisostere for indole and other bicyclic systems found in many biologically active molecules.[3] It can form crucial hydrogen bonds and π-π stacking interactions with biological targets like enzymes and receptors, contributing directly to the compound's pharmacological profile.[2]

• Handle for Diversification: The bromine atom on the aniline ring is the key to diversification. It is an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions, such as:

  • Suzuki Coupling: To introduce new aryl or heteroaryl groups.

  • Buchwald-Hartwig Amination: To add secondary amine functionalities.

  • Sonogashira Coupling: To install alkyne groups.

This allows for the systematic modification of this part of the molecule to explore structure-activity relationships (SAR) and optimize properties like potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion).

Caption: The product as a scaffold for diversification.

Conclusion

The Mannich reaction between 4-bromoaniline, benzotriazole, and formaldehyde provides an efficient and direct route to (1H-Benzotriazol-1-yl)(4-bromophenyl)methanamine. This compound is a valuable building block for drug discovery programs. Its synthesis is straightforward, and the product combines the pharmacologically significant benzotriazole nucleus with a chemically versatile bromophenyl group. This structure allows for extensive and systematic modification, enabling the rapid generation of diverse compound libraries for screening against a wide range of biological targets. This guide provides the foundational knowledge and practical methodology for researchers to synthesize, characterize, and ultimately exploit this promising molecular scaffold in the pursuit of novel therapeutics.

References

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences.
• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications - GSC Online Press. GSC Biological and Pharmaceutical Sciences.
• Recent Development of Benzotriazole-Based Medicinal Drugs. Hilaris Publisher.
• Antimicrobial Activity Of Indole, Benzimidazole And Benzotriazole And Application In Drug Discovery: Review. International Journal of Pharmaceutical Sciences.
• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities.
• MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. AdiChemistry.
• SYNTHESIS AND ANTIMICROBIAL EVALUATION FOR CERTAIN 1-(1H-BENZOTRIAZOL-1-YL)-1-SUBSTITUTED PHENYL METHANAMINE. TSI Journals.
• Mannich reaction. Wikipedia.
• Synthetic applications of biologically important Mannich bases: An updated review.
• Mannich Reaction. Chemistry LibreTexts.
• Application of the Mannich reaction in the structural modification of natural products. PMC.
• 4-Bromoaniline. PubChem.
• Reactions of benzotriazole with formaldehyde and aliphatic primary amines: Selective formation of 1:1:1, of 2:2:1, and of 2:3:2 adducts and a study of their reactions with nucleophiles. ResearchGate.
• Reactions of Benzotriazole with Formaldehyde and Aliphatic Primary Amines. ResearchGate.

Sources

• 1. Advancements in benzotriazole derivatives: from synthesis to pharmacological applications | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. ijrrjournal.com [ijrrjournal.com]
• 4. oarjbp.com [oarjbp.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Mannich reaction - Wikipedia [en.wikipedia.org]
• 7. adichemistry.com [adichemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. tsijournals.com [tsijournals.com]

Technical Guide: Solubility Profiling of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

[1]

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline , a prominent Mannich base derivative.[1] Synthesized via the condensation of benzotriazole, formaldehyde, and 4-bromoaniline, this compound exhibits a solubility profile governed by the interplay between its polar benzotriazole "head," the lipophilic bromophenyl "tail," and the labile methylene bridge.[2]

This document is designed for researchers in medicinal chemistry and materials science (specifically corrosion inhibition).[2] It details theoretical solubility predictions, experimental determination protocols, and critical stability considerations required when handling this molecule in solution.

Chemical Identity & Structural Context[2][3][4][5][6][7][8][9][10][11]

To understand the solubility behavior, we must first deconstruct the molecule's physicochemical architecture.[2]

Feature	Description	Impact on Solubility
Benzotriazole Moiety	Fused benzene-triazole ring	Contributes π-π stacking potential and H-bond acceptance (N2/N3).[1] Promotes solubility in polar aprotic solvents.[2]
Methylene Bridge	(Mannich linkage)	Increases conformational flexibility compared to direct N-N coupling.[1] Susceptible to hydrolysis in acidic media.[2]
4-Bromoaniline Moiety	Para-brominated phenyl ring	Significant lipophilicity contributor.[1][2] The heavy bromine atom increases density and promotes solubility in halogenated solvents (DCM, Chloroform).[2]

Structural Visualization

The following diagram illustrates the synthesis pathway, highlighting the solubility differential that drives the isolation of the product.

Figure 1: Solubility-driven synthesis.[1] The product is typically isolated via precipitation from ethanol/water mixtures due to thermodynamic saturation upon cooling.[2]

Solubility Landscape: Predicted & Observed

While specific mole-fraction data for this derivative is rarely tabulated in open literature, its solubility profile can be accurately mapped based on structural analogs (e.g., N-methylbenzotriazole) and synthesis protocols.[1]

Solvent Compatibility Matrix[1][2]

Solvent Class	Representative Solvents	Solubility Prediction	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, DMAc	High	Strong dipole-dipole interactions disrupt the crystal lattice; standard solvents for NMR analysis of this class.[1][2]
Chlorinated	Chloroform ( ), DCM	Good	The 4-bromophenyl group interacts favorably with chlorinated solvents; useful for liquid-liquid extraction.[1][2]
Polar Protic	Ethanol, Methanol	Temperature Dependent	Moderate solubility at boiling point (reflux); low solubility at room temperature.[2] Ideal for recrystallization .[2]
Ethers	THF, Diethyl Ether	Moderate	Soluble in THF; lower solubility in diethyl ether.[2]
Non-Polar	Hexane, Heptane	Poor	The polar benzotriazole headgroup prevents significant dissolution in aliphatic hydrocarbons.[2]
Aqueous	Water	Insoluble	The hydrophobic bulk of the bromophenyl and benzotriazole rings dominates.[2]

Critical Stability Warning (Hydrolysis)

Researcher Note: The N-CH2-N linkage is a Mannich base.[1] These are chemically stable in neutral and basic organic solvents but are acid-labile .[1][2]

• Avoid: Acidic aqueous solutions or acidified organic solvents (e.g., acidic methanol).[2]

• Risk: In the presence of acid and moisture, the compound hydrolyzes back to benzotriazole, formaldehyde, and 4-bromoaniline hydrobromide.[2]

Experimental Protocol: Solubility Determination

For drug development or corrosion inhibition studies requiring precise thermodynamic data, the Isothermal Saturation Method is the gold standard.[2]

Workflow Diagram

Figure 2: Standard workflow for determining thermodynamic solubility.

Detailed Methodology

• Preparation: Add excess N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline to 5 mL of the target solvent in a screw-capped vial.

• Equilibration: Place the vial in a thermostatic shaker bath (e.g., 25°C ± 0.1°C) for 24–48 hours.

• Filtration: Syringe-filter the supernatant using a 0.45 µm PTFE filter .

  • Note: Do not use Nylon filters if using acidic media (though acidic media should be avoided for this compound).[2]

• Quantification (UV-Vis/HPLC):

  • Detector: UV at

    (typically ~260–280 nm, determined via scan of dilute solution).[2]

  • Standard Curve: Prepare a stock solution in DMF or DMSO, then dilute into the target solvent to create a calibration curve (

    ).[2]

• Calculation: Determine concentration (

  ) using the Beer-Lambert law or HPLC peak area integration.[2]

Thermodynamic Modeling (Advanced)

For researchers needing to predict solubility at various temperatures (e.g., for crystallization process design), the experimental data should be fitted to the Modified Apelblat Equation :

Where:

• = Mole fraction solubility[1][2]
• = Absolute temperature (K)[1]
• = Empirical model parameters derived from regression analysis.

Insight: Benzotriazole derivatives typically exhibit positive enthalpy of dissolution (

), meaning solubility increases with temperature, validating the use of ethanol for cooling crystallization.

Applications & Context

Understanding the solubility of this compound is critical for two primary fields:

• Corrosion Inhibition:

  • Application: Used as an inhibitor for copper or mild steel in acidic media (e.g., HCl).[2]

  • Solubility Requirement: Must be soluble enough in the pickling acid (often requiring a co-solvent like ethanol) or formulated as a dispersion to adsorb onto the metal surface.[2]

• Pharmaceutical Intermediates:

  • Application: The benzotriazole moiety is a "privileged structure" in medicinal chemistry (antimicrobial, antifungal).[2]

  • Formulation: Low aqueous solubility requires formulation strategies (e.g., micronization, solid dispersions) for bioavailability studies.[2]

References

• Synthesis & Properties of Benzotriazoles: Katritzky, A. R., et al.[2] "The Chemistry of Benzotriazoles." Chemical Reviews, 1998.[2] [1]

• Solubility of Benzotriazole Derivatives: BenchChem. "Solubility Profile of 7-chloro-5-methyl-1H-benzotriazole in Organic Solvents." (Used for analog comparison).

• Mannich Base Stability: Tramontini, M., & Angiolini, L. "Mannich Bases: Chemistry and Uses."[2] CRC Press, 1994.

• General Solubility Protocols: Jouyban, A. "Handbook of Solubility Data for Pharmaceuticals."[2] CRC Press, 2009.

• Corrosion Inhibition Mechanisms: "Synthesis and Application of a Benzotriazole Mannich Base as Effective Corrosion Inhibitor." Journal of the Chemical Society of Pakistan, 2016.[2]

Sources

• 1. prepchem.com [prepchem.com]
• 2. reddit.com [reddit.com]

Advanced Technical Guide: N-Substituted Benzotriazole Intermediates

Content Type: Technical Whitepaper & Laboratory Guide Audience: Medicinal Chemists, Process Scientists, and Academic Researchers

Executive Summary

N-substituted benzotriazoles represent a cornerstone of modern heterocyclic chemistry, functioning simultaneously as versatile synthetic auxiliaries (the "Katritzky benzotriazole methodology") and as pharmacophores with potent biological activities. This guide moves beyond basic synthesis to address the critical challenge of regioselectivity (N1 vs. N2 substitution) and the exploitation of the benzotriazole moiety as a stable, crystalline leaving group for carbon-carbon and carbon-heteroatom bond formation.

Part 1: Structural Dynamics & Regioselectivity

The benzotriazole (Bt) ring system exists in a tautomeric equilibrium between the 1H- and 2H-forms. While the 1H-tautomer is predominant in solution and the solid state due to aromatic stability, the anion formed upon deprotonation is ambident.

The Regioselectivity Paradox

Alkylation of the benzotriazolyl anion typically yields a mixture of N1- and N2-isomers. Controlling this ratio is the primary hurdle in process chemistry.

• N1-Substitution: Generally favored electronically but often sterically hindered. N1-products are chiral (if the substituent is) and asymmetric.[1]

• N2-Substitution: Often favored in the gas phase or under specific catalytic conditions. N2-products possess C2v symmetry (if the substituent is achiral).

Mechanism of Control

To achieve high regioselectivity, one must manipulate the Hard-Soft Acid-Base (HSAB) properties and steric environment.

• Kinetic Control: Alkylation with reactive halides often yields mixtures (~60:40 N1:N2).

• Thermodynamic Control: Rearrangement can occur at high temperatures, often favoring the thermodynamically more stable N1-isomer in solution.

• Catalytic Control: Recent advances using B(C6F5)3 or transition metals (Sc, Co) allow for exclusive N1 or N2 selectivity.

Visualization: Regioselectivity Decision Tree

The following diagram illustrates the mechanistic pathways determining N1 vs. N2 selectivity.

Figure 1: Mechanistic divergence in the alkylation of benzotriazole anions.

Part 2: The Katritzky Methodology (Synthetic Applications)

The late Prof. Alan Katritzky pioneered the use of benzotriazole as a synthetic auxiliary. The core principle relies on the Bt group acting as a good leaving group and an activator for adjacent protons.

N-Acylbenzotriazoles: The "Stable Acid Chloride"

N-Acylbenzotriazoles are stable, crystalline solids that react with nucleophiles (amines, alcohols, thiols) to form esters, amides, and thioesters. Unlike acid chlorides, they are hydrolytically stable enough to be handled in open air but reactive enough to acylate weak nucleophiles without harsh catalysts.

N-(α-Aminoalkyl)benzotriazoles

Formed by the condensation of benzotriazole, an aldehyde, and a primary/secondary amine. These intermediates serve as precursors to iminium ions . Upon treatment with a Lewis acid or heating, the Bt group leaves, generating an iminium species that can undergo nucleophilic attack (e.g., by Grignard reagents or enolates).

Visualization: Synthetic Workflow

Figure 2: The dual utility of Benzotriazole as an acylating agent and an aminoalkylating auxiliary.

Part 3: Medicinal Chemistry & Biological Profiling

Beyond synthesis, the N-substituted benzotriazole scaffold acts as a bioisostere for purines and indoles.

Structure-Activity Relationship (SAR) Trends

• Antimicrobial: N1-alkyl derivatives with bulky hydrophobic groups often show enhanced activity against MRSA by disrupting cell membranes.

• Anticancer: Derivatives functionalized at N1 with thiosemicarbazides or hydrazones have shown IC50 values comparable to cisplatin in MCF-7 cell lines.

• Antifungal: N-substituted derivatives exhibit activity against Candida albicans by inhibiting ergosterol synthesis.

Comparative Biological Data

Derivative Class	Target Organism/Cell Line	Mechanism of Action	Ref
N1-Alkyl (Long Chain)	S. aureus (MRSA)	Membrane Disruption	[1]
N-Acyl Benzotriazoles	Candida albicans	Enzyme Inhibition	[2]
Bt-Fused Imidazoles	MCF-7 (Breast Cancer)	Tubulin Polymerization Inhibition	[3]
Bt-Sulfonamides	HIV-1	Latency Reactivation	[4]

Part 4: Validated Experimental Protocols

Protocol A: Regioselective N1-Alkylation (Green Chemistry)

This protocol utilizes a solvent-free approach to favor the N1 isomer and minimize waste.

Reagents:

• Benzotriazole (10 mmol)

• Alkyl Halide (11 mmol)

• Potassium Carbonate (K₂CO₃) (15 mmol)

• Tetrabutylammonium bromide (TBAB) (1 mmol) - Phase Transfer Catalyst

• Silica Gel (SiO₂) - Solid Support

Procedure:

• Preparation: Mix Benzotriazole, K₂CO₃, TBAB, and Silica Gel in a mortar. Grind until a fine, homogeneous powder is obtained.

• Reaction: Transfer the powder to a round-bottom flask. Add the Alkyl Halide.

• Activation: Irradiate the mixture in a microwave reactor at 300W for 2-5 minutes (monitor via TLC) OR heat in an oil bath at 60-80°C for 30-60 minutes.

• Work-up: Add ethyl acetate (20 mL) to the solid mixture and stir for 5 minutes. Filter to remove the inorganic salts and silica.

• Purification: Evaporate the solvent. Recrystallize from ethanol/water to obtain pure N1-alkylbenzotriazole.

• Validation: 1H NMR will show the N1-CH2 signal typically downfield (approx 4.5-5.0 ppm) compared to N2 isomers, and the aromatic region will lack the symmetry of the N2 isomer.

Protocol B: Synthesis of N-Acylbenzotriazole (Stable Acylating Agent)

Used for subsequent peptide coupling or amide synthesis.

Reagents:

• Benzotriazole (10 mmol)

• Thionyl Chloride (SOCl₂) (3 mmol)

• Carboxylic Acid (10 mmol)

• Dichloromethane (DCM) (dry, 50 mL)

Procedure:

• Activation: Dissolve benzotriazole (4 eq relative to SOCl2) in dry DCM.

• Addition: Add thionyl chloride dropwise at 0°C. Stir for 30 minutes. The intermediate 1-(methylsulfonyl)benzotriazole forms in situ (or simply use excess BtH to scavenge HCl). Note: A more direct method involves reacting the carboxylic acid with SOCl2 first, then adding BtH, but the "one-pot" method with excess BtH is safer for sensitive acids.

• Reaction: Add the Carboxylic Acid (1 eq) to the solution. Stir at room temperature for 2 hours.

• Work-up: Wash the organic layer with saturated Na₂CO₃ (to remove excess BtH and acid). Dry over MgSO₄.

• Isolation: Evaporate solvent. The resulting N-acylbenzotriazole is usually a crystalline solid that can be stored for months.

References

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Biological and Pharmaceutical Sciences. (2024).[2][3] Link

• Benzotriazole and its derivatives: A comprehensive review of its synthesis, activities and applications. ResearchGate. (2024).[4] Link

• Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry. (2021). Link

• Synthesis of Heterocycles Mediated by Benzotriazole. 1. Monocyclic Systems. Chemical Reviews. (2011). Link

• Visible-Light-Promoted Site-Selective N1-Alkylation of Benzotriazoles with α-Diazoacetates. Organic Letters. (2020). Link

• Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones. Organic Chemistry Frontiers. (2021). Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. Advancements in benzotriazole derivatives: from synthesis to pharmacological applications | GSC Biological and Pharmaceutical Sciences [gsconlinepress.com]
• 4. researchgate.net [researchgate.net]

Reactivity profile of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

Technical Whitepaper: Reactivity Profile of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

Executive Summary: The "Stable Iminium" Concept

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (referred to herein as Bt-MBA-Br ) represents a specialized class of Katritzky adducts . In organic synthesis, it serves as a stable, crystalline equivalent of the unstable

-methylene-4-bromoaniline iminium ion.

While simple imines derived from formaldehyde and anilines are often unstable, prone to polymerization (trimerization to hexahydrotriazines), or hydrolysis, the introduction of the benzotriazole (Bt) moiety traps the imine in a stable aminal-like state. This molecule is a bifunctional building block:

• Electrophilic Aminomethylation: The benzotriazole group acts as a leaving group to generate reactive iminium species in situ.

• Orthogonal Cross-Coupling: The 4-bromo substituent provides a handle for Palladium-catalyzed functionalization (Suzuki-Miyaura, Buchwald-Hartwig) either before or after the aminomethylation step.

Synthesis & Structural Logic

The synthesis follows the classic Katritzky condensation protocol. It is a three-component condensation that is thermodynamically driven by the precipitation of the product.

Reaction Scheme:

Experimental Protocol: Preparation of Bt-MBA-Br

Note: This protocol is adapted from standard Katritzky methodologies for N-substituted benzotriazoles.

• Reagents: Suspend Benzotriazole (1.0 equiv, 11.9 g) and Formaldehyde (1.0 equiv, 37% aq. solution) in Ethanol (50 mL) or Water (100 mL).

• Addition: Add 4-Bromoaniline (1.0 equiv, 17.2 g) to the mixture.

• Conditions: Stir vigorously at room temperature (20–25°C) for 2–4 hours.

  • Observation: The mixture will initially be heterogeneous. As the reaction proceeds, the product precipitates as a white or off-white crystalline solid.

• Purification:

  • Filter the solid.[1]

  • Wash with cold ethanol (2 x 20 mL) to remove unreacted amine.

  • Drying: Dry under vacuum over

    .

  • Yield Expectation: 85–95%.

  • Melting Point: Typically sharp (range 110–130°C depending on polymorph/purity).

Self-Validating Check: The product should show characteristic splitting in

NMR: The methylene bridge ( ) typically appears as a doublet or broad singlet around 6.0–6.5 ppm, shifting depending on the solvent (DMSO- vs ).

Reactivity Profile: The Iminium Equilibrium

The core utility of Bt-MBA-Br lies in its ability to ionize. In solution, particularly in the presence of Lewis acids or heating, the C-N bond between the methylene and the benzotriazole cleaves.

Mechanism of Activation

The benzotriazole moiety (

) is a competent leaving group. When treated with a nucleophile or Lewis Acid (e.g., , ), the equilibrium shifts toward the iminium cation.

Figure 1: Mechanism of iminium ion generation from the benzotriazole adduct.

Key Transformations

Reaction Type	Reagent	Product Class	Mechanism Note
C-Alkylation	(Grignard) or	Secondary Amines	Bt is displaced by the carbanion. Excellent route to -alkyl-4-bromoanilines.
Reduction		-Methyl-4-bromoaniline	Reduces the iminium to a methyl group.
Cyanation	/ DMSO	-Aminonitriles	Precursor to amino acids (Strecker-type synthesis).
Hetero-Diels-Alder	Electron-rich Olefins	Tetrahydroquinolines	The iminium acts as a dienophile (Povarov reaction).

The 4-Bromo Handle: Orthogonal Reactivity

Unlike the standard

-(benzotriazolylmethyl)aniline, the 4-bromo variant allows for divergent synthesis. The C-Br bond remains intact during the mild nucleophilic displacements of the benzotriazole group.

Strategic Workflow: Researchers can choose the order of operations based on the sensitivity of the added nucleophile (

).

• Path A (Displacement First): React Bt-MBA-Br with a Grignard reagent to install an alkyl group, then perform Suzuki coupling on the aryl bromide.

• Path B (Coupling First): Perform a Suzuki coupling on the Bt-MBA-Br (using mild bases like

  to avoid hydrolyzing the Bt group), then displace the Bt group.

Figure 2: Divergent synthetic pathways utilizing the bifunctional nature of Bt-MBA-Br.

Experimental Considerations & Safety

• Solubility: Bt-MBA-Br is generally soluble in THF, DCM, and DMSO. It is insoluble in water and cold ethanol (facilitating purification).

• Stability: Unlike liquid imines, this solid is stable at room temperature for months if kept dry. Hydrolysis reverts it to formaldehyde and 4-bromoaniline.

• Safety: Benzotriazole derivatives can be energetic. While this adduct is generally stable, never heat the dry solid above its melting point in a closed system. Perform all Grignard reactions under inert atmosphere (

  or Ar).

References

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991).[2] Benzotriazole: A Novel Synthetic Auxiliary.[3] Tetrahedron, 47(16-17), 2683–2732.

  • Foundational review of the benzotriazole methodology.

• Katritzky, A. R., Pilarski, B., & Urogdi, L. (1990).[4] Reactions of benzotriazole with formaldehyde and aliphatic primary amines.[4][5] Journal of the Chemical Society, Perkin Transactions 1, 541–547. [4]

  • Establishes the synthesis protocol for N-(benzotriazolylalkyl)amines.

• Katritzky, A. R., Odens, H. H., & Voronkov, M. V. (2000).[3] Masked Formylation with 2-Benzotriazolyl-1,3-dioxolane.[3] The Journal of Organic Chemistry, 65(6), 1886–1888.

  • Demonstrates the stability of benzotriazole adducts toward Grignard reagents.

• PubChem. (n.d.). N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (CID 838414).[6][7] National Center for Biotechnology Information.

  • Verific

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. ch.ntu.edu.tw [ch.ntu.edu.tw]
• 3. Masked Formylation with 2-Benzotriazolyl-1,3-dioxolane, a Novel Formyl Cation Equivalent [organic-chemistry.org]
• 4. Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. PubChemLite - N-(1h-benzotriazol-1-ylmethyl)-4-bromoaniline (C13H11BrN4) [pubchemlite.lcsb.uni.lu]
• 7. N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline | C13H11BrN4 | CID 838414 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Katritzky Benzotriazole Methodology: A Precision Tool for Aniline Functionalization

Executive Summary

Content Type: Technical Whitepaper Subject: Benzotriazole-Mediated Synthesis & Functionalization of Aniline Derivatives Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

In the landscape of nitrogen-based heterocycle synthesis, Katritzky Benzotriazole (Bt) chemistry stands as a pivotal methodology for overcoming the limitations of classical amine functionalization. While traditional reductive amination or alkyl halide substitution often suffers from over-alkylation, harsh conditions, or poor regioselectivity, the "Benzotriazole Advantage" lies in its ability to act as a synthetic auxiliary . It serves simultaneously as a good leaving group and a stable intermediate, allowing for the "one-pot" generation of iminium ions under mild conditions.

This guide details the mechanistic underpinnings and practical protocols for applying Katritzky Bt chemistry specifically to aniline derivatives , a moiety ubiquitous in pharmacophores (e.g., kinase inhibitors, GPCR ligands).

Part 1: The Benzotriazole Advantage[1]

The core of this chemistry is the formation of

-( -benzotriazolylalkyl)anilines. Unlike unstable hemiaminals formed during standard Mannich reactions, the benzotriazole adduct is frequently a stable, crystalline solid.

Why Benzotriazole?

• Chemical Chameleon: Bt acts as a masked leaving group. It is stable enough to be isolated but leaves readily upon coordination with Lewis acids or heating, generating a reactive iminium species.

• Regiocontrol: It prevents the poly-alkylation often seen when treating anilines with alkyl halides.

• Solubility Profile: Bt adducts often precipitate from ethanol/methanol, simplifying purification to a mere filtration step—critical for high-throughput library synthesis.

The Core Equilibrium

The fundamental reaction involves the condensation of benzotriazole, an aldehyde, and an aniline.

Part 2: Mechanistic Pathways & Visualization

The versatility of the Bt-aniline adduct lies in its ability to diverge into multiple synthetic pathways based on the subsequent reagent.

Pathway A: Mono-N-Alkylation (Reductive Cleavage)

By treating the Bt-adduct with a hydride source (e.g.,

), the Bt group is displaced by hydride. This is a superior alternative to direct alkylation, guaranteeing mono-substitution.

Pathway B: C-Functionalization (Nucleophilic Displacement)

The Bt group can be displaced by carbon nucleophiles (Grignard reagents, organozincs). This allows for the synthesis of complex

-branched amines that are difficult to access via reductive amination.

Pathway C: N-Acylation

-Acylbenzotriazoles serve as "acyl chymotrypsins," mild acylating agents that react with anilines to form amides without the need for harsh acid chlorides.

Diagram 1: The Mechanistic Divergence

The following diagram illustrates the central role of the Iminium Ion intermediate generated from the Bt-adduct.

Caption: The central equilibrium of Katritzky chemistry, showing the generation of the reactive iminium ion from the stable Bt-adduct.

Part 3: Experimental Protocols

Protocol 1: Synthesis of -( -Benzotriazolylalkyl)anilines

This is the precursor step for almost all downstream functionalization.

Reagents:

• Benzotriazole (1.0 equiv)

• Aldehyde (1.0 equiv)

• Aniline derivative (1.0 equiv)[1]

• Solvent: Ethanol (95%) or Methanol

Procedure:

• Dissolve benzotriazole and the aldehyde in ethanol at room temperature (RT).

• Add the aniline derivative in a single portion.

• Stir the mixture at RT for 2–12 hours.

  • Note: For electron-deficient anilines, mild heating (40–50°C) may be required.

• Observation: The product usually precipitates as a white or off-white crystalline solid.

• Work-up: Filter the precipitate, wash with cold ethanol/ether, and dry under vacuum.

  • Why this works: The equilibrium is driven to the right by the precipitation of the product.

Protocol 2: Mono-N-Alkylation via Borohydride Reduction

Target: Synthesis of secondary anilines without over-alkylation.

Reagents:

• Bt-Aniline Adduct (from Protocol 1)

• Sodium Borohydride (

  , 2.0 equiv)

• Solvent: THF or Methanol

Procedure:

• Dissolve the Bt-adduct in THF (or MeOH).

• Cool to 0°C in an ice bath.

• Add

  slowly in portions.

• Allow to warm to RT and stir for 2–4 hours.

• Quench: Carefully add water or saturated

  .

• Extraction: Extract with Ethyl Acetate (EtOAc). The benzotriazole byproduct remains largely in the aqueous phase (if basic) or can be washed out.

• Purification: Evaporate solvent. Recrystallization or short column chromatography yields the pure secondary amine.

Data Summary: Comparison of Methods

Feature	Classical Reductive Amination	Alkyl Halide Substitution	Katritzky Bt Methodology
Regioselectivity	Moderate (Poly-alkylation risk)	Poor (Over-alkylation common)	High (Mono-selective)
Intermediate Stability	Low (Transient imine)	N/A	High (Crystalline solid)
Reaction Conditions	Acidic/Reducing	Basic/Heating	Neutral/Mild
Scope	Limited by steric bulk	Limited by halide reactivity	Tolerates sterics & functional groups

Part 4: Advanced Application – Grignard Additions

One of the most powerful applications for drug discovery is the introduction of carbon substituents alpha to the nitrogen.

Workflow:

• Preparation: Suspend the Bt-adduct in anhydrous THF under Nitrogen/Argon.

• Addition: Cool to -78°C (or 0°C depending on substrate stability).

• Reaction: Add Grignard reagent (R-MgBr, 2.0 equiv) dropwise.

  • Mechanism:[2][3][4] The Lewis acidic Mg coordinates with the Bt, facilitating its departure and the immediate attack of the R-group on the resulting iminium.

• Work-up: Quench with sat.

  .

Diagram 2: Experimental Workflow for Library Synthesis

Caption: Decision tree for high-throughput synthesis of aniline libraries using Bt intermediates.

Part 5: Troubleshooting & Optimization

• No Precipitation: If the Bt-adduct does not precipitate, the equilibrium may not be favorable.

  • Fix: Add a drying agent (

    or molecular sieves) to the reaction to remove water and drive the equilibrium to the right.

• Electron-Poor Anilines: Nitro-anilines or halo-anilines are poor nucleophiles.

  • Fix: Use a catalytic amount of acid (p-TsOH) or switch to refluxing toluene with a Dean-Stark trap to force water removal.

• Grignard Issues: If the Grignard addition fails, the Bt-adduct might be deprotonating instead of displacing.

  • Fix: Ensure the Bt-adduct is completely dry (free of EtOH). Use 3 equivalents of Grignard to account for any acidic protons.

References

• Katritzky, A. R., et al. (2005). Benzotriazole-Mediated Aminoalkylation: A General Method for the Synthesis of Polyfunctional Amines. Journal of Organic Chemistry.[1]

• Katritzky, A. R., & Rachwal, S. (2010).[5] Synthesis of Heterocycles Mediated by Benzotriazole.[2][5][6][7] 1. Monocyclic Systems. Chemical Reviews.[5][8]

• Singh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal.

• Katritzky, A. R., He, H. Y., & Suzuki, K. (2000).[9] N-Acylbenzotriazoles: Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides.[9] Journal of Organic Chemistry.[1]

• Verma, A. K., et al. (2022). Benzotriazole: A Versatile Synthetic Auxiliary.[10][11] Lupine Publishers.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. ijariie.com [ijariie.com]
• 5. Synthesis of heterocycles mediated by benzotriazole. 1. Monocyclic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. N-Acylbenzotriazoles:  Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides [organic-chemistry.org]
• 10. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 11. lupinepublishers.com [lupinepublishers.com]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-4-bromoaniline

Abstract & Scope

This technical guide details the protocol for the one-pot synthesis of N-((1H-benzo[d][1,2,3]triazol-1-yl)methyl)-4-bromoaniline**. Utilizing the Katritzky benzotriazole methodology, this reaction serves as a critical entry point for generating stable synthetic equivalents of N-methyl-4-bromoaniline iminium ions. The resulting adduct is a versatile intermediate, allowing for the subsequent displacement of the benzotriazole moiety by diverse nucleophiles (Grignard reagents, enolates, cyanide) to construct complex amine scaffolds.

Target Audience: Synthetic organic chemists, medicinal chemists, and process development scientists.

Scientific Foundation & Mechanism

The Katritzky Benzotriazole Methodology

The reaction is a three-component Mannich-type condensation.[1] Unlike traditional Mannich reactions that often suffer from reversibility or difficult product isolation, the inclusion of benzotriazole (BtH) provides a distinct advantage. BtH acts as both a nucleophile and a synthetic auxiliary.

The reaction proceeds through the in-situ formation of a reactive iminium species from 4-bromoaniline and formaldehyde. Benzotriazole, being a good nucleophile with a pKa of ~8.2, traps this unstable intermediate to form a stable, crystalline aminal adduct.

Reaction Pathway

• Hemiaminal Formation: Condensation of 4-bromoaniline with formaldehyde forms a hemiaminal.

• Dehydration: Loss of water generates the electrophilic iminium ion.

• Nucleophilic Attack: Benzotriazole attacks the iminium ion, predominantly at the N1 position due to steric and electronic factors, yielding the target N-((benzotriazol-1-yl)methyl)aniline.

Mechanistic Visualization

The following diagram illustrates the kinetic pathway and the equilibrium dynamics stabilized by the benzotriazole trap.

Figure 1: Mechanistic pathway of the benzotriazole-mediated Mannich condensation.

Experimental Protocol

Reagents & Equipment

Reagent	MW ( g/mol )	Equiv.[2][3][4][5]	Amount (Example)	Role
Benzotriazole	119.12	1.0	1.19 g	Nucleophile / Auxiliary
4-Bromoaniline	172.02	1.0	1.72 g	Amine Component
Formaldehyde (37% aq)	30.03	1.1	~0.9 mL (excess)	Carbonyl Component
Ethanol (95% or abs)	-	Solvent	20 mL	Reaction Medium

Equipment:

• 50 mL Round-bottom flask (RBF)

• Magnetic stir bar & plate

• Vacuum filtration setup (Buchner funnel)

• Melting point apparatus (for characterization)

Step-by-Step Procedure

Step 1: Solubilization In a 50 mL RBF, dissolve benzotriazole (1.19 g, 10 mmol) in ethanol (10 mL) . Stir at room temperature (20–25 °C) until fully dissolved.

Step 2: Amine Addition Add 4-bromoaniline (1.72 g, 10 mmol) to the flask. If the amine is solid, ensure it is finely powdered to aid dissolution. Add an additional 5 mL of ethanol if necessary to maintain a stirrable slurry/solution.

Step 3: Formaldehyde Addition While stirring vigorously, add formaldehyde (37% aq. solution, 0.90 mL, ~11-12 mmol) dropwise over 2 minutes.

• Expert Note: A slight excess of formaldehyde ensures complete consumption of the amine, which is more difficult to remove than excess benzotriazole or formaldehyde.

Step 4: Reaction & Precipitation Stir the mixture at room temperature for 2 to 12 hours .

• Observation: The reaction is often exothermic initially. A heavy white to off-white precipitate should begin to form within 15–30 minutes.

• Optimization: If no precipitate forms after 1 hour, cool the flask in an ice bath or reduce solvent volume by rotary evaporation.

Step 5: Work-up

• Cool the mixture to 0 °C in an ice bath for 30 minutes to maximize yield.

• Filter the solid using a Buchner funnel under vacuum.

• Wash the filter cake with cold ethanol (2 x 5 mL) followed by cold water (2 x 10 mL) to remove unreacted formaldehyde and benzotriazole.

• Dry the solid in a vacuum oven at 40 °C for 4 hours or air dry overnight.

Purification (Optional)

The crude product is typically of high purity (>95%). If necessary, recrystallize from ethanol/water (9:1) or ethyl acetate/hexane .

Characterization & Quality Control

The product should be a white crystalline solid.

Parameter	Expected Value/Observation
Appearance	White to off-white crystalline powder
Melting Point	130–145 °C (Range typical for Bt-aniline adducts; verify experimentally)
¹H NMR (DMSO-d₆)	δ 5.8–6.2 ppm (d, 2H, N-CH ₂-N, characteristic doublet or broad singlet) δ 7.0–8.2 ppm (m, aromatic protons of Bt and aniline) δ ~7.5 ppm (t, NH, exchangeable with D₂O)
IR Spectroscopy	Absence of C=O stretch (formaldehyde).[2] Presence of N-H stretch (~3300 cm⁻¹) and aromatic C=C.

Process Optimization & Troubleshooting

Solvent Selection

Ethanol is the preferred solvent because the starting materials are soluble, but the product is generally insoluble, driving the equilibrium forward via precipitation (Le Chatelier's principle).

• Alternative: Methanol (may solubilize product more, lowering yield) or Water (requires longer reaction times and vigorous stirring).

Order of Addition

While the "one-pot" mix is robust, the sequence BtH + Amine → then HCHO is recommended. Premixing amine and formaldehyde can lead to trimerization (hexahydro-1,3,5-triazines) before the benzotriazole can trap the imine.

Workflow Diagram

Figure 2: Operational workflow for the synthesis.

Applications & Utility

This specific Mannich base is a "store-stable" equivalent of the 4-bromo-N-methylenebenzenaminium ion.

• Nucleophilic Substitution: The benzotriazole group is an excellent leaving group. Treating this product with Grignard reagents (R-MgX) or zinc enolates results in the displacement of the Bt group, forming a new C-C bond.

  • Example: Reaction with phenylmagnesium bromide yields N-(benzhydryl)-4-bromoaniline.

• Reduction: Reduction with NaBH₄ yields N-methyl-4-bromoaniline.

Safety & Hazards

• 4-Bromoaniline: Toxic if swallowed, in contact with skin, or inhaled. Potential for cumulative effects. Use double nitrile gloves.

• Formaldehyde: Known human carcinogen and sensitizer. MUST be handled in a functioning fume hood.

• Benzotriazole: Irritant. Explosive properties if heated under confinement (though stable under these reaction conditions).

References

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991). Benzotriazole: A novel synthetic auxiliary. Tetrahedron, 47(16/17), 2683-2732. Link

• Katritzky, A. R., Drewniak, M. (1988). Reactions of benzotriazole with formaldehyde and aliphatic primary amines.[2][6][7] Journal of the Chemical Society, Perkin Transactions 1, 2339-2344. Link

• Singh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles. Organic Chemistry: An Indian Journal, 12(5). Link

• Katritzky, A. R., Lan, X. (1994). Benzotriazole-mediated arylalkylation and heteroarylalkylation. Chemical Society Reviews, 23, 363-373. Link

Sources

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 2. researchgate.net [researchgate.net]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Procedure for N-alkylation of 4-bromoaniline using benzotriazole

Application Note: Precision Mono-N-Alkylation of 4-Bromoaniline via Benzotriazole-Mediated Reductive Alkylation

Executive Summary

The mono-N-alkylation of primary aromatic amines, such as 4-bromoaniline, is a pivotal transformation in medicinal chemistry, particularly for generating intermediates in the synthesis of kinase inhibitors and other bioactive heterocycles. Traditional alkylation methods using alkyl halides often suffer from uncontrolled poly-alkylation (over-alkylation) and harsh reaction conditions.

This Application Note details a Benzotriazole-Mediated Reductive Alkylation protocol. This method utilizes benzotriazole (BtH) as a synthetic auxiliary to form a stable N-[1-(benzotriazol-1-yl)alkyl]arylamine intermediate, which is subsequently reduced to the desired secondary amine. This protocol guarantees high chemoselectivity for mono-alkylation, mild reaction conditions, and operational simplicity.[1][2]

Scientific Rationale & Mechanism

The Challenge of Direct Alkylation

Direct reaction of 4-bromoaniline with alkyl halides (

) typically follows kinetics. As the reaction proceeds, the resulting secondary amine is often more nucleophilic than the primary amine starting material, leading to a mixture of mono-alkylated, di-alkylated, and quaternary ammonium species.

The Benzotriazole Solution (Katritzky Method)

Benzotriazole acts as a "chemical chaperone." It condenses with the aldehyde and the amine to form a stable aminal adduct. This adduct effectively "masks" the imine. Upon treatment with a reducing agent (NaBH

), the benzotriazolyl group—a remarkably good leaving group—is displaced by a hydride.

Mechanism Steps:

• Condensation: 4-Bromoaniline condenses with an aldehyde (R-CHO) and benzotriazole to form the N-( $\alpha$-aminoalkyl)benzotriazole adduct.

• Ionization: In solution, the adduct exists in equilibrium with the iminium cation and the benzotriazolate anion.

• Reduction: Sodium borohydride attacks the electrophilic iminium species, displacing the benzotriazole moiety and yielding the secondary amine.

Figure 1: Mechanistic pathway of benzotriazole-mediated reductive alkylation.

Experimental Protocol

Materials & Reagents

• Substrate: 4-Bromoaniline (1.0 equiv)

• Reagent: Benzotriazole (BtH) (1.0 equiv)

• Electrophile: Aldehyde (R-CHO) (1.0 - 1.1 equiv)

• Reducing Agent: Sodium Borohydride (NaBH

  ) (2.0 - 3.0 equiv)

• Solvents: Ethanol (absolute), Tetrahydrofuran (THF) (anhydrous)

Phase 1: Synthesis of the Benzotriazole Adduct

This step creates the stable intermediate. No column chromatography is usually required.

• Setup: Equip a round-bottom flask with a magnetic stir bar.

• Dissolution: Dissolve 4-bromoaniline (10 mmol) and benzotriazole (10 mmol) in Ethanol (20 mL).

• Addition: Add the aldehyde (10-11 mmol) to the solution.

  • Note: If the aldehyde is a solid, dissolve it in a minimum amount of ethanol first.

• Reaction: Stir the mixture at room temperature (20–25 °C) for 4–12 hours.

  • Observation: A precipitate often forms as the adduct crystallizes out of solution.

• Isolation:

  • If precipitate forms: Filter the solid, wash with cold ethanol, and dry under vacuum.

  • If no precipitate: Evaporate the solvent under reduced pressure. The residue can often be used directly or recrystallized from ethanol/ether.

• QC Check: Verify formation of the adduct via TLC or

  H NMR (Look for the characteristic methine triplet/multiplet around 6.0–7.5 ppm depending on R).

Phase 2: Reductive Cleavage to Secondary Amine

This step displaces the benzotriazole to yield the final product.

• Solvation: Dissolve the Benzotriazole Adduct (from Phase 1) in THF (or Ethanol) (30 mL).

• Reduction: Cool the solution to 0 °C in an ice bath. Slowly add NaBH

  (20–30 mmol) in small portions.

  • Caution: Hydrogen gas evolution may occur.

• Reaction: Remove the ice bath and stir at room temperature for 2–4 hours.

  • Optimization: For sterically hindered aldehydes, mild heating (40 °C) may be required.

• Quench: Carefully quench the reaction with water (10 mL) followed by dilute HCl to destroy excess borohydride.

• Workup:

  • Basify the mixture with aqueous NaOH (2M) to pH > 10.

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate.

• Purification: The crude product is usually of high purity. If necessary, purify via flash column chromatography (Hexanes/Ethyl Acetate).

Workflow Visualization

Figure 2: Operational workflow for the two-step synthesis.

Data & Performance Comparison

The following table contrasts the Benzotriazole (Bt) method against standard alkylation techniques for 4-bromoaniline.

Parameter	Direct Alkylation (R-X)	Reductive Amination (Standard)	Bt-Mediated Method
Reagents	Alkyl Halide + Base	Aldehyde + NaCNBH	Aldehyde + BtH + NaBH
Selectivity	Poor (Mono/Di mix)	Good	Excellent (Exclusive Mono)
Yield	40–60%	60–75%	80–95%
Purification	Difficult (Column required)	Moderate	Simple (Filtration/Extraction)
Toxicity	High (Alkyl halides)	High (Cyanoborohydride)	Low (Borohydride)

Troubleshooting & Optimization

• No Precipitate in Phase 1: If the adduct does not precipitate, add a small amount of water or ether to induce crystallization. Alternatively, use the crude oil for Phase 2; the reaction is robust enough to handle minor impurities.

• Incomplete Reduction: If TLC shows remaining adduct after 4 hours, add an additional 1.0 equiv of NaBH

  and warm the solution to 40–50 °C.

• Solubility Issues: For highly lipophilic aldehydes, a co-solvent mixture of Ethanol/DCM (1:1) can be used during the condensation phase.[3][4]

References

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991).[5] Benzotriazole: A Novel Synthetic Auxiliary.[5][6] Tetrahedron, 47(16-17), 2683-2732.

• Katritzky, A. R., Lan, X., & Fan, W. Q. (1994).[5] Benzotriazole as a Synthetic Auxiliary: Benzotriazolylalkylations and Benzotriazole-Mediated Heteroalkylation. Synthesis, 1994(05), 445-456.

• Katritzky, A. R., & Harris, P. A. (1990). A Novel and Versatile Method for the Mono-N-alkylation of Aromatic and Heteroaromatic Amines.[7] Journal of the Chemical Society, Perkin Transactions 1, 1990, 1613-1621.

• Tajbakhsh, M., et al. (2011).[1] Catalyst-Free One-Pot Reductive Alkylation of Primary and Secondary Amines... Using Sodium Borohydride.[1][7][8] Synthesis, 2011(03), 490-496.[1]

Sources

• 1. Catalyst-Free One-Pot Reductive Alkylation of Primary and Secondary Amines and N,N-Dimethylation of Amino Acids Using Sodium Borohydride in 2,2,2-Trifluoroethanol [organic-chemistry.org]
• 2. gsconlinepress.com [gsconlinepress.com]
• 3. ch.ntu.edu.tw [ch.ntu.edu.tw]
• 4. 4-Bromoaniline: synthesis and applications in organic synthesis_Chemicalbook [chemicalbook.com]
• 5. Author: A. R. Katritzky [organic-chemistry.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. The chemistry of N-substituted benzotriazoles. Part 4. A novel and versatile method for the mono-N-alkylation of aromatic and heteroaromatic amines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]

Application Note: N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline as a Divergent Synthetic Hub

Abstract & Value Proposition

In the landscape of medicinal chemistry, the controlled functionalization of anilines is a recurring bottleneck. Direct alkylation often results in over-alkylation (forming tertiary amines or quaternary salts), while reductive amination can be limited by the stability of specific aldehyde precursors.

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (PubChem CID: 838414) serves as a stable, crystalline "masked" iminium ion. Utilizing the Katritzky Benzotriazole Methodology , this intermediate offers two distinct, high-value synthetic pathways:

• Controlled Mono-Methylation: A high-yield route to N-methyl-4-bromoaniline without over-methylation.

• -Functionalization: The benzotriazole (Bt) moiety acts as a neutral leaving group, allowing nucleophilic displacement by Grignard or organozinc reagents to form unsymmetrical secondary amines.

Crucially, the 4-bromo motif remains intact throughout these transformations, serving as a pre-installed handle for downstream palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), making this intermediate a powerful scaffold for library generation.

Mechanism of Action: The Benzotriazole Advantage

The utility of this intermediate relies on the "chameleon" nature of the benzotriazole group. In the solid state, the molecule is stable. In solution, particularly with Lewis acid assistance or heating, the benzotriazole acts as a leaving group.

The Equilibrium

The molecule exists in equilibrium with a reactive iminium cation.

• Reduction: Hydride sources (NaBH

  ) trap the iminium ion to form the methyl group.

• Substitution: Carbon nucleophiles (R-MgX) attack the iminium ion, forming a new C-C bond.

Mechanistic Pathway Diagram[1]

Figure 1: The divergent synthetic pathways enabled by the benzotriazole leaving group. The intermediate acts as a stable storage form of the reactive iminium ion.

Experimental Protocols

Protocol A: Synthesis of the Intermediate

Objective: Preparation of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline.

Reagents:

• Benzotriazole (BtH)[1]

• Formaldehyde (37% aq. solution)

• 4-Bromoaniline[2][3][4][5]

• Ethanol (95%)

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve benzotriazole (11.9 g, 100 mmol) in ethanol (50 mL).

• Linker Addition: Add formaldehyde (37% aq., 8.2 mL, 110 mmol) in one portion. Stir for 5 minutes at room temperature (RT).

• Amine Addition: Add 4-bromoaniline (17.2 g, 100 mmol) slowly.

• Reaction: Stir the mixture at RT for 3–12 hours. A thick precipitate will form.

• Workup: Filter the solid precipitate. Wash the filter cake with cold ethanol (

  mL) followed by diethyl ether ( mL) to remove unreacted amine.

• Drying: Dry under vacuum.

  • Expected Yield: 85–95%

  • Appearance: White to off-white crystalline solid.

  • QC Check:

    H NMR (DMSO-d ) should show a characteristic doublet/singlet for the N-CH -N methylene protons around 6.0–6.5 ppm.

Protocol B: Controlled Mono-Methylation (Reduction)

Objective: Synthesis of N-methyl-4-bromoaniline.

Reagents:

• Intermediate from Protocol A

• Sodium Borohydride (NaBH

  )[6][7][8]

• Tetrahydrofuran (THF) - Anhydrous

Procedure:

• Suspension: Suspend N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (3.03 g, 10 mmol) in dry THF (30 mL).

• Reduction: Add NaBH

  (0.76 g, 20 mmol) in small portions.

• Activation: Heat the mixture to reflux for 2–4 hours. The suspension usually clears as the reaction proceeds.

• Quench: Cool to RT. Carefully pour into ice water (50 mL). Caution: Hydrogen gas evolution.

• Extraction: Extract with Ethyl Acetate (

  mL). Wash organics with brine, dry over Na SO , and concentrate.[8]

• Purification: If necessary, purify via short-path silica chromatography (Hexanes/EtOAc).

Protocol C: Synthesis of -Substituted Amines (Grignard Displacement)

Objective: Synthesis of N-(1-phenylpropyl)-4-bromoaniline (Example using Ethylmagnesium bromide).

Reagents:

• Intermediate from Protocol A

• Ethylmagnesium bromide (EtMgBr) - 1.0 M in THF

• Toluene/THF (anhydrous)

Procedure:

• Setup: Dissolve the intermediate (10 mmol) in anhydrous Toluene (40 mL) under Argon/Nitrogen atmosphere.

• Nucleophile Addition: Add EtMgBr (12 mmol) dropwise via syringe at 0°C.

• Reaction: Allow to warm to RT and stir for 12 hours. The Bt group is displaced by the ethyl group.

• Workup: Quench with saturated NH

  Cl. Extract with ether.

• Purification: Column chromatography is usually required to remove the liberated benzotriazole byproduct.

Data Summary & Troubleshooting

Comparative Reactivity Table

Parameter	Direct Alkylation (R-X)	Reductive Amination (Aldehyde)	Benzotriazole Method
Selectivity	Poor (Mono/Di mix)	Good	Excellent (Mono-only)
Stability	N/A	Variable (Imine hydrolysis)	High (Crystalline solid)
Scope	Simple alkyls	Dependent on aldehyde availability	Diverse (via Grignard)
Byproducts	Acid (HX)	Water	Benzotriazole (Water soluble)

Troubleshooting Guide

• Issue: Low yield in Grignard reaction.

  • Cause: Moisture in solvent killing the Grignard; or the intermediate is insoluble.

  • Solution: Ensure anhydrous conditions. Use a Toluene/THF co-solvent system to improve solubility of the benzotriazole adduct.

• Issue: Product contamination with Benzotriazole.

  • Solution: Benzotriazole is soluble in basic water. Wash the organic layer with 2M NaOH during workup to strip the liberated Bt.

References

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991).[9] Benzotriazole: A novel synthetic auxiliary.[9][10][11] Tetrahedron, 47(16/17), 2683-2732.

• Katritzky, A. R., Lan, X., & Fan, W. Q. (1994).[9] Benzotriazole-mediated aminoalkylation and amidoalkylation.[10] Synthesis, 1994(05), 445-456.

• PubChem. (n.d.).[1] N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (CID 838414).[3][5] National Library of Medicine.

• Katritzky, A. R., & Rachwal, S. (2010).[12] Synthesis of heterocycles mediated by benzotriazole. 1. Monocyclic systems.[12][13] Chemical Reviews, 110(3), 1564-1610.[12]

Sources

• 1. N-(1H-benzotriazol-1-ylmethyl)biphenyl-4-amine | C19H16N4 | CID 3486981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-bromoaniline – Sourced From Trusted Industrial Chemicals Supplier [chemicalbull.com]
• 3. PubChemLite - N-(1h-benzotriazol-1-ylmethyl)-4-bromoaniline (C13H11BrN4) [pubchemlite.lcsb.uni.lu]
• 4. 4-Bromoaniline - Wikipedia [en.wikipedia.org]
• 5. N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline | C13H11BrN4 | CID 838414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benthamopen.com [benthamopen.com]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]
• 9. Author: A. R. Katritzky [organic-chemistry.org]
• 10. N-Acylbenzotriazoles:  Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides [organic-chemistry.org]
• 11. Benzotriazole-assisted synthesis of monoacyl α-aminoglycines - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis of heterocycles mediated by benzotriazole. 1. Monocyclic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

Ticket ID: BT-SYN-4BR Subject: Yield Optimization & Troubleshooting Guide Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

This guide addresses yield optimization for the synthesis of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline via the Katritzky benzotriazole-mediated Mannich reaction. The primary challenges with 4-bromoaniline (a weak nucleophile due to the electron-withdrawing bromine) are incomplete conversion and hydrolytic instability of the product. This protocol shifts from standard aqueous conditions to a solvent-controlled organic phase system to maximize yield and purity.

Module 1: The Mechanism & Critical Control Points

To improve yield, you must understand the reversibility of this reaction. The synthesis is a three-component condensation involving Benzotriazole (BtH), Formaldehyde (HCHO), and 4-Bromoaniline.

Reaction Pathway Visualization

The following diagram illustrates the competing pathways. The goal is to drive the reaction toward the Thermodynamic Product (N1-Isomer) and prevent reversion to starting materials.

Caption: Figure 1. Mechanistic pathway showing the critical role of water removal to prevent hydrolysis (red dashed line).

Key Mechanistic Insights

• The Equilibrium Trap: The reaction produces water. Because the benzotriazolyl-methylamine bond is labile (chemically active), the presence of water can hydrolyze the product back to starting materials. Crucial Fix: You must minimize water in the workup or use a solvent where the product is insoluble (precipitates out), driving the equilibrium forward (Le Chatelier's principle).

• Nucleophilicity: 4-Bromoaniline is less nucleophilic than unsubstituted aniline. Standard room-temperature protocols may result in incomplete conversion. Thermal energy (reflux) is often required to push the reaction to completion.

Module 2: Optimized Experimental Protocol

Standard Protocol vs. High-Yield Protocol: Most literature suggests aqueous formaldehyde. However, for 4-bromoaniline, we recommend the Ethanol/Paraformaldehyde Route to minimize water content.

Materials Checklist

Component	Grade	Role	Stoichiometry
Benzotriazole (BtH)	99%	Aminal scaffold	1.0 equiv
Paraformaldehyde	Reagent	Linker source (Dry HCHO)	1.1 - 1.2 equiv
4-Bromoaniline	>98%	Nucleophile	1.0 equiv
Ethanol (EtOH)	Absolute	Solvent	5-10 mL per mmol

Step-by-Step Methodology

• Activation (Linker Formation):

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve Benzotriazole (1.0 eq) and Paraformaldehyde (1.2 eq) in absolute ethanol.

  • Heat to reflux for 30 minutes until the solution becomes clear. Why: This converts the polymeric formaldehyde into reactive monomeric species and pre-forms the 1-(hydroxymethyl)benzotriazole intermediate.

• Condensation:

  • Add 4-Bromoaniline (1.0 eq) directly to the hot solution.

  • Continue to reflux for 2–4 hours .

  • Monitoring: Check TLC (Solvent: Hexane/Ethyl Acetate 3:1). Look for the disappearance of 4-bromoaniline.

• Crystallization (The Yield Driver):

  • Remove the heat source and allow the mixture to cool slowly to room temperature with gentle stirring.

  • Critical Step: Once at room temperature, place the flask in an ice bath (0–4°C) for 1 hour. The target compound should crystallize as a white/off-white solid.[1]

  • Note: If no precipitate forms, reduce solvent volume by 50% using a rotary evaporator, then re-cool.

• Isolation:

  • Filter the solid using vacuum filtration.

  • Wash the cake with cold ethanol (small volume) followed by diethyl ether. Why: Ether removes unreacted organic impurities without dissolving the product.

  • Dry under vacuum at 40°C. Do not overheat , as these compounds can decompose.

Module 3: Troubleshooting Guide

Use this logic tree to diagnose specific failures in your experiment.

Caption: Figure 2. Decision tree for resolving common synthesis anomalies.

Detailed Troubleshooting Table

Symptom	Root Cause	Corrective Action
No Precipitate	Product is too soluble in warm EtOH or too dilute.	1. Concentrate the solution (Rotavap).2. Add a few drops of water to the ethanol solution until slightly turbid, then cool.
Oily Product	Presence of unreacted formaldehyde or water.	Dissolve the oil in a minimum amount of DCM, dry over MgSO₄, filter, and precipitate by adding Hexane.
Low Yield (<50%)	Reversibility (Hydrolysis) or incomplete reaction.	1. Use Paraformaldehyde instead of formalin.2. Add a molecular sieve (3Å) to the reaction flask to trap water.
Yellow Coloration	Oxidation of 4-bromoaniline.	Perform the reaction under Nitrogen (N₂) atmosphere. Recrystallize from Ethanol/Water.
Two Spots on TLC	N1 vs N2 isomer mixture.	The N1 isomer is thermodynamically stable. Refluxing longer often converts the kinetic N2 product to the stable N1 product.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use aqueous formaldehyde (formalin) instead of paraformaldehyde? A: Yes, you can, but yields are typically 10–15% lower due to the introduction of water, which pushes the equilibrium back toward the reactants. If you must use formalin, add it to the benzotriazole in ethanol first and stir for 20 minutes before adding the aniline.

Q2: Is the product stable for long-term storage? A: Benzotriazolyl-methylamines are stable in solid form but can hydrolyze in solution. Store the solid in a desiccator at room temperature. Avoid storing it dissolved in wet solvents (like DMSO or non-anhydrous methanol).

Q3: How do I confirm I have the N1 isomer and not the N2 isomer? A: ¹H NMR is the best method.

• N1-isomer: The methylene (-CH₂-) protons usually appear as a doublet (coupled to NH) around δ 6.0–6.2 ppm . The benzotriazole aromatic protons will show a specific splitting pattern (multiplets).

• N2-isomer: The methylene protons are often shifted upfield, and the symmetry of the benzotriazole ring (AABB system) is more apparent.

• Reference: Katritzky’s work confirms N1 is the dominant product in these Mannich condensations [1].

Q4: Why 4-bromoaniline specifically? A: This guide focuses on it because the bromine atom allows for further functionalization (e.g., Suzuki or Heck coupling) after the benzotriazole moiety has been installed. The benzotriazole group acts as a removable protecting group or a synthetic auxiliary for generating iminium ions.

References

• Katritzky, A. R., Rachwal, S., & Hitchings, G. J. (1991). Benzotriazole: A Novel Synthetic Auxiliary.[2] Tetrahedron, 47(16/17), 2683-2732.

• Katritzky, A. R., & Drewniak, M. (1988). The Chemistry of N-Substituted Benzotriazoles: Part 12. Journal of the Chemical Society, Perkin Transactions 1, 2339-2344.

• Singh, S., & Sharma, P. (2012).[3] Mannich Reaction: A Versatile Method for the Synthesis of Benzotriazole Derivatives. Journal of Heterocyclic Chemistry, 49(2).

Sources

• 1. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
• 2. N-Acylbenzotriazoles:  Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides [organic-chemistry.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Purification of N-(benzotriazol-1-ylmethyl)-4-bromoaniline

Welcome to the technical support center for the purification of N-(benzotriazol-1-ylmethyl)-4-bromoaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the purification of this compound. Our goal is to equip you with the knowledge to overcome common challenges and ensure the integrity of your experimental outcomes.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of N-(benzotriazol-1-ylmethyl)-4-bromoaniline, offering probable causes and actionable solutions based on established chemical principles.

Problem 1: Oily Product or Failure to Crystallize After Synthesis

Q: My crude product is an oil and will not solidify, or it fails to crystallize from the chosen solvent system. What are the likely causes and how can I resolve this?

A: An oily product or crystallization failure often points to the presence of significant impurities that depress the melting point and disrupt the crystal lattice formation.

Probable Causes:

• Residual Starting Materials: Unreacted 4-bromoaniline, benzotriazole, or formaldehyde can act as impurities. 4-bromoaniline, in particular, is a solid with a relatively low melting point (66-70°C) and can contribute to an oily consistency[1].

• Formation of Side Products: The Mannich reaction is known to sometimes produce side products.[2][3] In this case, potential side products could include bis-substituted species where two benzotriazole-methyl groups have reacted with the aniline nitrogen, or other complex adducts.[4]

• Excess Solvent: Too much solvent used during the reaction work-up or in the initial recrystallization attempt can prevent the product from reaching saturation and crystallizing.[5]

• Inappropriate Solvent Choice: The selected recrystallization solvent may be too good a solvent for the compound, even at low temperatures, preventing precipitation.

Solutions:

• Initial Purification by Liquid-Liquid Extraction: Before attempting crystallization, perform an aqueous work-up. Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and wash with a dilute acid (e.g., 1M HCl) to remove unreacted 4-bromoaniline. Follow this with a wash using a dilute base (e.g., saturated sodium bicarbonate solution) to remove unreacted benzotriazole. Finally, wash with brine and dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Solvent System Re-evaluation for Recrystallization:

  • Principle: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures.[6]

  • Solvent Screening: Test a range of solvents with varying polarities. Good starting points for N-(benzotriazol-1-ylmethyl)-4-bromoaniline, a moderately polar molecule, include ethanol, isopropanol, ethyl acetate, or a mixed solvent system like ethanol/water or ethyl acetate/hexane.[6]

  • Mixed Solvent Technique: If a single solvent is not effective, use a solvent pair. Dissolve the crude product in a minimal amount of a "good" solvent (one in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (one in which it is sparingly soluble) until turbidity persists. Reheat to obtain a clear solution and then allow it to cool slowly.[6]

• Inducing Crystallization:

  • Seeding: Introduce a small crystal of pure N-(benzotriazol-1-ylmethyl)-4-bromoaniline to the supersaturated solution to initiate crystal growth.

  • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal formation.

  • Patience and Slow Cooling: Allow the solution to cool to room temperature slowly and undisturbed before placing it in an ice bath. Rapid cooling can lead to the precipitation of impurities along with the product.[5]

Problem 2: Low Yield After Purification

Q: I have successfully purified my compound, but the final yield is significantly lower than expected. What factors could be contributing to this loss of material?

A: Low recovery is a common issue in purification and can stem from several stages of the process.

Probable Causes:

• Excessive Solvent in Recrystallization: Using too much solvent will result in a significant portion of the product remaining dissolved even after cooling, leading to poor recovery.[5]

• Premature Crystallization During Hot Filtration: If the solution cools too quickly during a hot filtration step to remove insoluble impurities, the product can crystallize on the filter paper or in the funnel.

• Multiple Transfer Steps: Each transfer of the product from one container to another can result in material loss.

• Incomplete Precipitation: The product may have some solubility in the mother liquor even at low temperatures.

• Adsorption onto Silica Gel (Column Chromatography): If column chromatography is used, the compound, being moderately polar due to the amine and triazole moieties, can irreversibly adsorb to the silica gel if the eluent polarity is too low. Aniline derivatives can sometimes interact strongly with the acidic silica gel.[7]

Solutions:

• Optimize Recrystallization Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the solvent in small portions, allowing time for dissolution between additions.[5]

• Maintain Temperature During Hot Filtration: Preheat the filtration apparatus (funnel and receiving flask) to prevent premature crystallization. This can be done by placing them in an oven before use or by rinsing with hot solvent.

• Minimize Transfers: Plan your purification workflow to reduce the number of times the material is transferred between flasks.

• Recover Product from Mother Liquor: After the initial filtration, concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure than the first.

• Column Chromatography Optimization:

  • TLC Analysis First: Before running a column, determine the optimal eluent system using Thin Layer Chromatography (TLC).[8] This will help you choose a solvent system that provides good separation without excessive retention.

  • Deactivating Silica Gel: For amine-containing compounds, it can be beneficial to use silica gel that has been treated with a small amount of a tertiary amine, such as triethylamine (typically 0.1-1% in the eluent), to neutralize acidic sites and prevent streaking or irreversible adsorption.[7]

Problem 3: Persistent Colored Impurities

Q: My final product has a persistent yellow or brown discoloration, even after recrystallization. How can I remove these colored impurities?

A: Colored impurities are often highly conjugated organic molecules or degradation products that can be difficult to remove by simple crystallization.

Probable Causes:

• Tarry Byproducts: The synthesis of benzotriazole itself can produce dark, tarry impurities.[9] These can carry through to subsequent reaction steps.

• Oxidation of the Aniline Moiety: Aromatic amines are susceptible to air oxidation, which can lead to the formation of colored impurities.

• Thermal Degradation: If the reaction or recrystallization is carried out at excessively high temperatures for prolonged periods, degradation can occur.

Solutions:

• Charcoal Treatment: Activated charcoal is effective at adsorbing large, flat, conjugated molecules that are often responsible for color.

  • Protocol: During recrystallization, after the crude product has been dissolved in the hot solvent, add a small amount of activated charcoal (typically 1-5% by weight of the crude product). Swirl the mixture for a few minutes. Perform a hot filtration to remove the charcoal, which will have the colored impurities adsorbed to its surface.[10]

  • Caution: Using too much charcoal can lead to the loss of the desired product as well.

• Column Chromatography: Flash column chromatography is a highly effective method for separating compounds based on their polarity.[8] By carefully selecting the stationary phase (e.g., silica gel) and the mobile phase (eluent), it is often possible to separate the desired product from the colored impurities.

• Purification via an Acid Salt: If the colored impurity is not basic, you can dissolve the crude product in an organic solvent and add an acid (e.g., HCl in ether) to precipitate your product as the hydrochloride salt, leaving the non-basic impurities in solution. The salt can then be collected by filtration and neutralized with a base to recover the purified free amine.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling, storage, and analysis of N-(benzotriazol-1-ylmethyl)-4-bromoaniline.

Q1: What is the expected appearance and melting point of pure N-(benzotriazol-1-ylmethyl)-4-bromoaniline?

Q2: How should I store purified N-(benzotriazol-1-ylmethyl)-4-bromoaniline?

A2: Given the presence of an aniline moiety, which can be sensitive to light and air, it is recommended to store the compound in a tightly sealed, amber-colored vial to protect it from light. Storage in a cool, dry place, and potentially under an inert atmosphere (e.g., nitrogen or argon), will help prevent degradation over time.

Q3: What analytical techniques are best for assessing the purity of N-(benzotriazol-1-ylmethyl)-4-bromoaniline?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin Layer Chromatography (TLC): A quick and effective method to check for the presence of multiple components in your sample.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and can reveal the presence of impurities, even at low levels.

• High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the purity of the sample. A reverse-phase C18 column with a mobile phase of acetonitrile and water is a good starting point for method development.[11]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.[12]

• Melting Point Analysis: A sharp melting point close to the literature value (if available) is a good indicator of purity.

Q4: Can I use Gas Chromatography (GC) to analyze this compound?

A4: While GC can be used for the analysis of aniline derivatives, the relatively high molecular weight and potential for thermal degradation of N-(benzotriazol-1-ylmethyl)-4-bromoaniline might make it less suitable than HPLC.[13] If GC is used, a high-temperature stable column and careful optimization of the temperature program would be necessary to avoid decomposition in the injector port or on the column.

Q5: Are there any specific safety precautions I should take when working with N-(benzotriazol-1-ylmethyl)-4-bromoaniline?

A5: Yes. While specific toxicity data for this compound is not available, it should be handled with the standard precautions for laboratory chemicals. 4-bromoaniline itself is harmful if swallowed, in contact with skin, or if inhaled, and is toxic to aquatic life.[1][14] Therefore, it is prudent to treat N-(benzotriazol-1-ylmethyl)-4-bromoaniline with similar caution. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

III. Detailed Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water Mixture

This protocol is a general guideline for recrystallization using a mixed solvent system. The optimal solvent ratios may need to be determined empirically.

Materials:

• Crude N-(benzotriazol-1-ylmethyl)-4-bromoaniline

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Heating source (hot plate)

• Ice bath

• Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum tubing)

Procedure:

• Place the crude N-(benzotriazol-1-ylmethyl)-4-bromoaniline in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to the flask while gently heating and swirling until the solid is completely dissolved.[6]

• Heat the solution to boiling. Add more ethanol in small portions if necessary to achieve complete dissolution.

• While the solution is hot, slowly add deionized water dropwise until the solution becomes faintly cloudy (turbid).

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystal formation is observed, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[5]

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of an ice-cold ethanol/water mixture.

• Continue to pull a vacuum through the crystals for approximately 10-15 minutes to help dry them.

• Transfer the crystals to a watch glass and allow them to air dry completely.

Protocol 2: Purification by Flash Column Chromatography

This protocol provides a general framework for purification using silica gel chromatography.

Materials:

• Crude N-(benzotriazol-1-ylmethyl)-4-bromoaniline

• Silica gel (60 Å, 230-400 mesh)

• Eluent (e.g., a mixture of hexanes and ethyl acetate; the optimal ratio should be determined by TLC)

• Glass chromatography column

• Collection tubes or flasks

Procedure:

• TLC Analysis: Develop a TLC system to find an eluent mixture that gives the desired compound an Rf value of approximately 0.25-0.35. This provides good separation from impurities.

• Column Packing: Pack a chromatography column with silica gel as a slurry in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. Dry this silica and carefully add it to the top of the packed column.

• Elution: Add the eluent to the top of the column and apply gentle pressure (e.g., with a pump or nitrogen line) to begin eluting the sample.

• Fraction Collection: Collect fractions in test tubes or flasks as the solvent comes off the column.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified N-(benzotriazol-1-ylmethyl)-4-bromoaniline.

IV. Data Presentation & Visualization

Table 1: Solvent Selection for Recrystallization

Solvent System	Polarity	Suitability for N-(benzotriazol-1-ylmethyl)-4-bromoaniline	Comments
Water	High	Poor	The compound is likely to be insoluble due to the large non-polar aromatic portions.
Ethanol/Water	Medium-High	Good	A common and effective mixed solvent system for moderately polar compounds.[6] Allows for fine-tuning of polarity.
Ethanol	Medium	Good	May be a suitable single solvent. The compound should be soluble when hot and less soluble when cold.
Ethyl Acetate	Medium	Good	Another good candidate for a single solvent recrystallization.
Hexanes/Ethyl Acetate	Low-Medium	Good	A good mixed solvent system for purification, especially if non-polar impurities are present.
Dichloromethane	Medium	Poor for Recrystallization	Often too good a solvent, leading to high solubility even at low temperatures. More suitable for chromatography.
Hexanes	Low	Poor	The compound is likely to be insoluble. Can be used as an anti-solvent.

Diagram 1: Purification Method Selection Workflow

This diagram illustrates the decision-making process for choosing a purification strategy based on the initial assessment of the crude product.

Caption: Decision tree for selecting the appropriate purification method.

V. References

• N-(1h-benzotriazol-1-ylmethyl)-4-bromoaniline (C13H11BrN4) - PubChemLite. Available at: [Link]

• Recrystallization 2 - University of Massachusetts. Available at: [Link]

• 1,2,3-benzotriazole - Organic Syntheses Procedure. Available at: [Link]

• Column Chromatography - Magritek. Available at: [Link]

• 4-[(1H-Benzotriazol-1-yl)methyl]benzonitrile - PMC. Available at: [Link]

• Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column | SIELC Technologies. Available at: [Link]

• Lab Report Recrystallization September 27, 2016 - FAMU. Available at: [Link]

• Recrystallization and Crystallization - University of Rochester. Available at: [Link]

• N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline - PubChem. Available at: [Link]

• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization - TSI Journals. Available at: [Link]

• Review on synthetic study of benzotriazole - GSC Online Press. Available at: [Link]

• Facile synthesis of novel benzotriazole derivatives and their antibacterial activities - Indian Academy of Sciences. Available at: [Link]

• US3334054A - Purification of benzotriazole - Google Patents. Available at:

• Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds - PMC. Available at: [Link]

• Mannich reaction - Wikipedia. Available at: [Link]

• Synthesis of Some Novel Benzotriazole-1-yl-acetic acid substituted aryl hydrazide Derivatives as Anticonvulsant Agents - Asian Journal of Research in Chemistry. Available at: [Link]

• Synthesis and utility of some N-substituted benzotriazoles - UFDC Image Array 2. Available at: [Link]

• Mannich reaction: A versatile and convenient approach to bioactive skeletons - Indian Academy of Sciences. Available at: [Link]

• Synthesis of Antifungal Heterocycle-Containing Mannich Bases: A Comprehensive Review. Available at: [Link]

• Reactions of Benzotriazole with Formaldehyde and Aliphatic Primary Amines - ResearchGate. Available at: [Link]

• 4(or 5)-Methyl-1H-benzotriazole - Lanxess. Available at: [Link]

• method 8131 aniline and selected derivatives by gas chromatography - EPA. Available at: [Link]

• Does aniline stick in columns during column chromatography? - ResearchGate. Available at: [Link]

Sources

• 1. 4-Bromoaniline: Properties, Applications, Safety & Insights [ketonepharma.com]
• 2. Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mannich reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. magritek.com [magritek.com]
• 9. US3334054A - Purification of benzotriazole - Google Patents [patents.google.com]
• 10. famu.edu [famu.edu]
• 11. Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. PubChemLite - N-(1h-benzotriazol-1-ylmethyl)-4-bromoaniline (C13H11BrN4) [pubchemlite.lcsb.uni.lu]
• 13. epa.gov [epa.gov]
• 14. 4-Bromoaniline: Overview, Metabolism and Preparation Method_Chemicalbook [chemicalbook.com]

Troubleshooting low conversion in benzotriazole Mannich reactions

Technical Support Center: Benzotriazole Mannich Reactions

Introduction: Navigating the Nuances of the Benzotriazole Mannich Reaction

Welcome to the technical support center for the benzotriazole-mediated Mannich reaction. As a powerful tool in synthetic organic chemistry, this three-component condensation provides a reliable route to N-substituted aminomethyl derivatives, which are versatile intermediates in drug discovery and materials science.[1] Benzotriazole's unique role as both a nucleophile and an excellent leaving group makes it a superior synthetic auxiliary.[2]

However, like many multi-component reactions, the path to high conversion and purity can be fraught with challenges. Low yields, complex product mixtures, and product decomposition are common hurdles that researchers face. This guide is designed to move beyond simple procedural lists, offering a deeper, mechanistically-grounded understanding to empower you to troubleshoot effectively. Here, we address the most pressing questions encountered in the field, providing not just solutions, but the chemical reasoning behind them.

Core Principles: Understanding the Reaction Mechanism

Success in troubleshooting begins with a firm grasp of the reaction pathway. The benzotriazole Mannich reaction typically proceeds through the formation of a highly electrophilic iminium ion intermediate from the condensation of an amine and an aldehyde (commonly formaldehyde). Benzotriazole then acts as a nucleophile, attacking this intermediate to form a stable, often crystalline, adduct. This adduct, an N-(α-aminoalkyl)benzotriazole, serves as a stable precursor that can later react with various nucleophiles where benzotriazole is displaced.

The initial formation of this adduct is the critical step we will focus on troubleshooting.

Caption: Figure 1: Generalized Benzotriazole Mannich Reaction Mechanism

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction shows little to no conversion. What are the most common initial checks?

Low or no yield is the most frequent issue, often stemming from one of four key areas: reactant quality, stoichiometry, reaction conditions, or catalyst inefficiency.

A: Initial Troubleshooting Checklist:

• Reactant Integrity:

  • Aldehyde Source: Formaldehyde is typically used as an aqueous solution (formalin) or as its solid polymer, paraformaldehyde. If using paraformaldehyde, ensure it is fully depolymerized before the amine is added, which may require gentle heating. Old formalin solutions can exhibit reduced reactivity.

  • Amine Purity: Ensure the primary or secondary amine is pure and free from significant water content (unless the reaction is run in an aqueous medium).

  • Benzotriazole Quality: Use recrystallized benzotriazole if the starting material appears discolored. A standard purification involves distillation under reduced pressure followed by recrystallization from benzene.[3]

• Stoichiometry: The molar ratios of the three components are critical. The product formed can vary significantly depending on the ratios used.[4][5] For a simple 1:1:1 adduct, begin with equimolar amounts of benzotriazole, the aldehyde, and the amine. Deviating from this can lead to the formation of bis-adducts or other side products.[6]

• Solvent and Temperature:

  • Solvent Choice: Protic solvents like ethanol, methanol, or even water are often excellent choices as they help to form and stabilize the crucial iminium ion intermediate.[7] Aprotic solvents like THF or DCM can also be used but may require longer reaction times or heating.

  • Temperature: Many Mannich reactions proceed readily at room temperature. If no reaction is observed, gentle heating (40-60 °C) can be beneficial. However, excessive heat can promote the reverse reaction (retro-Mannich).[8]

• Catalysis: While many benzotriazole Mannich reactions proceed without an explicit catalyst, trace amounts of acid are often sufficient. If the reaction is sluggish, the addition of a catalytic amount of a mild acid (e.g., acetic acid) can facilitate the dehydration step to form the iminium ion.[9]

Q2: I'm observing multiple spots on my TLC, and the desired product yield is low. What are the likely side reactions?

A complex reaction mixture points towards competing pathways. Understanding these side reactions is key to suppressing them.

A: Common Side Reactions and Mitigation Strategies:

• (BtCH₂)₂NR Formation: This 2:2:1 adduct (2 benzotriazole, 2 formaldehyde, 1 amine) can form when using primary amines, especially with an excess of benzotriazole and formaldehyde.[5]

  • Solution: Carefully control the stoichiometry. Use a 1:1:1 molar ratio of amine:formaldehyde:benzotriazole to favor the desired BtCH₂NHR product.

• Aldol Condensation: If using an enolizable aldehyde or ketone as a substrate, it can self-condense under either acidic or basic conditions, consuming starting material.

  • Solution: This is why non-enolizable aldehydes like formaldehyde are preferred for the electrophilic carbonyl component.[10] If your CH-acidic component is a ketone, add it to the pre-formed mixture of the amine and formaldehyde to ensure the iminium ion is readily available for reaction.

• Polymerization: Primary aromatic amines, in particular, can condense with formaldehyde to form polymers and resins, especially under acidic conditions.[11]

  • Solution: Maintain a controlled temperature and avoid excessively strong acidic conditions. Adding the components in a specific order (e.g., forming the iminium ion first) can minimize this.

• Retro-Mannich Reaction: The Mannich base can be unstable and revert to its starting materials. This is a significant issue during workup.[8]

  • Solution: See Q3 for a detailed explanation on preventing this during product isolation.

Q3: My product seems to be forming in solution, but it decomposes during workup and purification. How can I improve its stability?

This is a classic sign of the retro-Mannich reaction . Mannich bases are equilibrium products, and shifting the conditions can easily drive the reaction in reverse.

A: Strategies to Prevent Product Decomposition:

• Avoid Extreme pH: Both strongly acidic and strongly basic conditions can catalyze the retro-Mannich reaction. During an aqueous workup, aim to neutralize the reaction mixture to a pH between 7 and 9. Avoid strong acid or base washes if possible.

• Maintain Low Temperatures: Mannich bases are often thermally labile.[8] Concentrate your reaction mixture under reduced pressure without excessive heating (keep the water bath temperature below 40 °C).

• Choose Purification Method Wisely:

  • Avoid Distillation: High temperatures during distillation are a primary cause of decomposition.

  • Favor Flash Chromatography: This is the preferred method for purifying Mannich bases. Use a neutral stationary phase like silica gel. If the product is basic, consider pre-treating the silica gel with a small amount of a suitable amine (e.g., 1% triethylamine in the eluent) to prevent streaking and on-column decomposition.

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system at low temperatures is an excellent, non-destructive purification method.

Q4: How do I select the optimal solvent and catalyst for my reaction?

Solvent and catalyst choice can dramatically influence reaction rate and yield by affecting the stability of key intermediates.

A: Optimizing Reaction Parameters:

The ideal conditions depend heavily on the specific substrates being used. A systematic screening approach is often the most efficient way to optimize a new reaction.

Parameter	Options	Rationale & Causality	Citation
Solvent	Ethanol, Methanol, Water	Protic Solvents: Stabilize the charged iminium ion intermediate via hydrogen bonding, accelerating the reaction.	[7]
THF, Dichloromethane (DCM)	Aprotic Solvents: Useful when reactants or products have poor solubility in protic media. May require longer reaction times or heating.
Solvent-Free	Can be highly efficient, environmentally friendly, and lead to shorter reaction times. Requires thermal or microwave conditions.	[1]
Catalyst	None (Neat)	Often sufficient if substrates are reactive or if trace impurities (e.g., in amines) provide catalysis.
Acetic Acid (AcOH), HCl	Acid Catalysis: Protonates the aldehyde carbonyl, making it more electrophilic, and facilitates the dehydration of the hemiaminal to the iminium ion.	[9]
Lewis Acids (e.g., ZnCl₂)	Can be effective for activating the carbonyl group, especially in reactions involving less reactive substrates.	[2]

Experimental Protocols

Protocol 1: General Synthesis of N-((Diethylamino)methyl)-1H-benzotriazole

This protocol is adapted from established procedures for synthesizing benzotriazole Mannich bases.[12]

Materials:

• Benzotriazole (1.19 g, 10 mmol)

• Diethylamine (1.03 mL, 10 mmol)

• Formaldehyde (0.83 mL, 37 wt. % in H₂O, 11 mmol)

• Methanol (20 mL)

• Ethyl acetate & Hexane for chromatography

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzotriazole (10 mmol) and methanol (20 mL). Stir until all solids dissolve.

• Add diethylamine (10 mmol) to the solution at room temperature.

• Slowly add the aqueous formaldehyde solution (11 mmol) dropwise over 5 minutes.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the benzotriazole starting material is consumed (typically 2-4 hours).

• Once complete, remove the solvent (methanol and water) under reduced pressure, ensuring the water bath temperature does not exceed 40 °C.

• The resulting crude residue can be purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent to yield the pure product.

Protocol 2: Systematic Reaction Optimization Workflow

When facing low conversion with a new set of substrates, a logical, small-scale screening process is invaluable.

Caption: Figure 2: Workflow for Optimizing Low Conversion

References

• A Review on: Synthesis of Benzotriazole. International Journal of Advance Research, Ideas and Innovations in Technology.

• Technical Support Center: Troubleshooting the Retro-Mannich Reaction During Workup. BenchChem.

• Synthesis of Heterocycles Mediated by Benzotriazole. 1. Monocyclic Systems. Chemical Reviews, ACS Publications.

• Highly Enantioselective Nitro-Mannich Reaction Catalyzed by Cinchona Alkaloids and N-Benzotriazole Derived Ammonium Salts. American Chemical Society.

• Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences.

• Mannich Reaction Mechanisms. The Journal of Organic Chemistry, ACS Publications.

• The Chemistry of Benzotriazole Derivatives. National Academic Digital Library of Ethiopia.

• Complete mechanism of benzotriazole synthesis from o-phenylenediamine. Chemistry Stack Exchange.

• Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy.

• Mannich Reaction Mechanism. BYJU'S.

• Benzotriazole-assisted synthesis of α-acylaminonitriles and a conceptually novel method for peptide elongation. Journal of the Chemical Society, Perkin Transactions 1, RSC Publishing.

• Studies with Mannich Bases Involving N-Heterocycles and Primary Aromatic Amines. Journal of the American Chemical Society.

• Solvent effect on Mannich reaction. ResearchGate.

• Mannich reaction. ChemTube3D.

• Reactions of benzotriazole with formaldehyde and aliphatic primary amines: Selective formation of 1:1:1, of 2:2:1, and of 2:3:2 adducts and a study of their reactions with nucleophiles. ResearchGate.

• Synthesis and Application of a Benzotriazole Mannich Base as Effective Corrosion Inhibitor for N80 Steel in High Concentrate. International Journal of Chemical, Molecular, Nuclear, Materials and Metallurgical Engineering.

• The Mannich Reaction. Chemistry Steps.

• Let's Talk About the Mannich -- It's EASY, I Promise! YouTube.

• Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1, RSC Publishing.

• Mannich reaction. YouTube.

• Mannich Reaction. NROChemistry.

• 1,2,3-benzotriazole. Organic Syntheses Procedure.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Mannich Reaction | NROChemistry [nrochemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemtube3d.com [chemtube3d.com]
• 10. youtube.com [youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. jcsp.org.pk [jcsp.org.pk]

Technical Support Center: Optimizing Stoichiometry for Benzotriazole Formaldehyde Amine Coupling

Welcome to the technical support center for the optimization of benzotriazole-formaldehyde-amine coupling, a cornerstone of Mannich base synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into mastering this versatile reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the benzotriazole-formaldehyde-amine coupling reaction?

The reaction is a specific application of the Mannich reaction, a three-component condensation.[1] It proceeds through the following key steps:

• Iminium Ion Formation: Formaldehyde reacts with the amine to form a highly reactive electrophilic species known as an iminium ion.

• Nucleophilic Attack by Benzotriazole: The benzotriazole, acting as a potent nucleophile, attacks the iminium ion. Benzotriazole is an excellent choice for this reaction due to its ability to act as a good leaving group in subsequent transformations.[2]

The resulting product is a stable, often crystalline, Mannich base.[3]

Reaction Mechanism: Benzotriazole-Formaldehyde-Amine Coupling

Caption: A systematic approach to diagnosing and resolving low product yield.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Step	Scientific Rationale
Tarry Impurities from Benzotriazole	Purify the crude benzotriazole before use. This can be done by dissolving it in a suitable solvent like ethylene glycol, treating with activated charcoal at an elevated temperature, and filtering. [4]	Pre-emptive removal of impurities simplifies the final product purification.
Formation of Multiple, Closely-Related Products	Employ column chromatography for separation. A silica gel column with a suitable eluent system (e.g., petroleum ether/ethyl acetate) can effectively separate products with different polarities. [5]	The different adducts formed will have varying polarities, allowing for their separation by chromatography.
Product is an Oil	Attempt to induce crystallization. This can be achieved by scratching the inside of the flask with a glass rod, seeding with a small crystal of the product (if available), or by slow evaporation of a suitable solvent. Trituration with a non-polar solvent like hexane can also sometimes induce solidification. [6]	A crystalline product is generally easier to handle and purify than an oil.

Experimental Protocols

General Procedure for the Synthesis of a 1:1:1 Mannich Base (BtCH₂NHR)

• To a stirred solution of the primary amine (1.0 eq.) in a suitable solvent (e.g., ethanol, 10 mL/mmol), add benzotriazole (1.0 eq.).

• Add an aqueous solution of formaldehyde (37 wt. %, 1.0 eq.) dropwise to the mixture at room temperature.

• Stir the reaction mixture for 1-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, the product may precipitate from the reaction mixture. If so, collect the solid by filtration and wash with cold solvent.

• If the product does not precipitate, remove the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

General Procedure for the Synthesis of a 2:2:1 Mannich Base ((BtCH₂)₂NR)

• In a round-bottom flask, combine benzotriazole (2.0 eq.) and the primary amine (1.0 eq.) in water or a suitable organic solvent.

• Add an aqueous solution of formaldehyde (37 wt. %, 2.0 eq.) to the mixture.

• Stir the reaction at room temperature, typically for several hours to overnight. The reaction progress should be monitored by TLC.

• Collect the resulting precipitate by filtration and wash thoroughly with water to remove any unreacted starting materials.

• The product can be further purified by recrystallization from an appropriate solvent (e.g., ethanol).

References

• Alan R. Katritzky, Stanislaw Rachwal, Boguslaw Rachwal, and Peter J. Steel. "Reactions of benzotriazole with formaldehyde and aliphatic primary amines: selective formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 adducts and a study of their reactions with nucleophiles." Journal of the Chemical Society, Perkin Transactions 1, 1993, 1717-1725. [Link]

• Avhad, D. G., & Upare, A. A. (2020). A Review on: Synthesis of Benzotriazole. International Journal for Applied Research and Innovative Engineering, 10(2), 215-225. [Link]

• Alan R. Katritzky, Ian. J. Laurenzo, and N. Dennis. "Benzotriazole-assisted synthesis of α-acylaminonitriles and a conceptually novel method for peptide elongation." Journal of the Chemical Society, Perkin Transactions 1, 1988, 3081-3086. [Link]

• Avhad, D., & Upare, A. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(2), 215-225. [Link]

• Katritzky, A. R., Rachwal, S., & Rachwal, B. (1993). Reactions of Benzotriazole with Formaldehyde and Aliphatic Primary Amines: l Selective Formation of 1 : 1 : 1, of 2 : 2 : 1, and of 2 : 3 : 2 Adducts and a Study of their Reactions with Nucleophiles. Journal of the Chemical Society, Perkin Transactions 1, (13), 1717-1725. [Link]

• Katritzky, A. R., Rachwal, S., Rachwal, B., & Steel, P. J. (1993). Reactions of benzotriazole with formaldehyde and aliphatic primary amines: Selective formation of 1:1:1, of 2:2:1, and of 2:3:2 adducts and a study of their reactions with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1, (13), 1717-1725. [Link]

• Graham, D., & McAnally, G. (1999). Synthesis of Aminobenzotriazoles. Molecules, 4(4), 119-121. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Katritzky, A. R., Nair, S. K., & Srinivas, A. K. (2003). Benzotriazole-assisted synthesis of novel mannich bases from ketones and diverse aldehydes. ARKIVOC, 2003(5), 110-120. [Link]

• De-la-Cruz, J., & Alvarez-Corral, M. (2016). The Chemistry of Benzotriazole Derivatives. NADLE. [Link]

• Fieser, L. F., & Martin, E. L. (1943). 1,2,3-Benzotriazole. Organic Syntheses, Coll. Vol. 2, p.66 (1943); Vol. 15, p.3 (1935). [Link]

• Katritzky, A. R. (1994). Synthesis and utility of some N-substituted benzotriazoles. University of Florida Digital Collections. [Link]

• Al-Nuri, M. A., & Yagci, Y. (2000). Photochemistry of 1H-Benzotriazole in Aqueous Solution: A Photolatent Base. Journal of the American Chemical Society, 122(24), 5849-5855. [Link]

• Bułaty, M., & Panek, J. J. (2015). Mechanism for reaction of formaldehyde and ammonia. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzotriazoles. [Link]

• Wu, Y., Yu, H., Chen, S., Yan, J., Gu, X., Li, Y., & Chen, G. (2016). Synthesis and Application of a Benzotriazole Mannich Base as Effective Corrosion Inhibitor for N80 Steel in High Concentrate. Journal of the Chemical Society of Pakistan, 38(4). [Link]

• Geigy, J. R. (1967). U.S. Patent No. 3,334,054. U.S.

• Szafranski, F., & Szafranski, K. (2015). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. Molecules, 20(9), 17096-17116. [Link]

• Alan R. Katritzky, and Michael F. Gordeev. "New 1H-benzotriazole-mediated synthesis of N,N′-disubstituted thioureas and carbodiimides." Journal of the Chemical Society, Perkin Transactions 1, 1991, 2851-2854. [Link]

• Michalska, A., & Piszczek, P. (2023). Studies of Benzotriazole on and into the Copper Electrodeposited Layer by Cyclic Voltammetry, Time-of-Flight Secondary-Ion Mass Spectrometry, Atomic Force Microscopy, and Surface Enhanced Raman Spectroscopy. Materials, 16(16), 5556. [Link]

• Patel, K., & Shah, S. (2022). SYNTHESIS AND BIOLOGICAL EVALUATION OF SUBSTITUTED MANNICH BASES OF BENZOTRIAZOLE DERIVATIVES AS ANTICANCER AGENTS. Bibliomed. [Link]

• Murugesan, S., & Ramasam, S. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015. [Link]

• Kumar, S., & Antonchick, A. P. (2021). Cross-Dehydrogenative N–N Coupling of Aromatic and Aliphatic Methoxyamides with Benzotriazoles. Organic Letters, 23(11), 4272-4276. [Link]

• Li, Y., Xing, Y., & Hu, B. (2008). Facile synthesis of novel benzotriazole derivatives and their antibacterial activities. Journal of Chemical Sciences, 120(5), 449-454. [Link]

• De La Torre, A. S., & Sarlah, D. (2020). Anionic, in Situ Generation of Formaldehyde: A Very Useful and Versatile Tool in Synthesis. Angewandte Chemie International Edition, 59(46), 20296-20306. [Link]

• Graham, D., & Smith, W. E. (2004). SELECTIVE PROTECTION OF 5-AMINOBENZOTRIAZOLE TO ALLOW CONTROLLED ADDITION TO TARGET MOLECULES. LOCKSS. [Link]

• Wang, C., Li, Y., & Zhu, J. (2022). Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds. Nature Communications, 13(1), 384. [Link]

• Li, J., & Wang, Y. (2023). Application of the Mannich reaction in the structural modification of natural products. Future Medicinal Chemistry, 15(16), 1365-1385. [Link]

Sources

• 1. oarjbp.com [oarjbp.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. US3334054A - Purification of benzotriazole - Google Patents [patents.google.com]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. d-nb.info [d-nb.info]

Removing unreacted benzotriazole from product mixture

Topic: Removing Unreacted Benzotriazole (BtH) from Product Mixtures Role: Senior Application Scientist Status: Operational[1]

Introduction: The "Sticky" Byproduct

If you are here, you likely performed a peptide coupling using BOP, PyBOP, or HBTU, or perhaps utilized benzotriazole as a corrosion inhibitor or ligand.[1] You now face a common bottleneck: Benzotriazole (BtH) is co-eluting with your product. [1]

BtH is deceptive.[1] It is a UV-active, weak acid (pKa ~8.[1]2) with moderate solubility in both organic and aqueous phases.[1] This "amphiphilic" nature allows it to smear across chromatography columns and resist standard neutral aqueous washes.

This guide provides three autonomous modules to eliminate BtH. Choose the module that best fits your product's stability profile.

Module 1: The pKa Switch (Liquid-Liquid Extraction)

Best For: Acid-stable and base-stable products (e.g., amides, protected peptides).[1] Mechanism: Deprotonation.[1]

BtH exists in equilibrium between its neutral form (organic soluble) and its benzotriazolate anion (water soluble).[1]

• Neutral pH (7.0): BtH is mostly neutral.[1] It stays in your organic layer (DCM/EtOAc).[1]

• Basic pH (>10.5): BtH is >99% deprotonated.[1] It partitions into the aqueous layer.[2]

Critical Error: Many researchers use saturated NaHCO₃ (pH ~8.3).[1] This is insufficient . At pH 8.3, only ~50% of BtH is ionized, leaving half of it in your product layer.[1] You must use a stronger base (pH > 11).[1]

Protocol 1.1: The High-pH Wash

• Dissolution: Dissolve crude mixture in Ethyl Acetate (EtOAc) .

  • Note: Avoid DCM if possible; BtH is more soluble in DCM than EtOAc, making partitioning into water harder.[1]

• The Switch: Wash the organic layer 3x with 1.0 M NaOH or 10% Na₂CO₃ .

  • Target: Aqueous pH must be >11.[1]

• The Polish: Wash 1x with Brine to remove excess base/water.

• Dry & Concentrate: Dry over Na₂SO₄, filter, and evaporate.

Visualization: The Partitioning Logic

Figure 1: At pH > 11, Benzotriazole (BtH) converts to its anion (Bt-) and is forced into the aqueous phase, while neutral products remain in the organic phase.[1]

Module 2: The Solid Trap (Scavenging)

Best For: Small scale (<500 mg), high-throughput synthesis, or base-sensitive products (esters, alkyl halides).[1] Mechanism: Ion Exchange / Chemisorption.[1]

If you cannot subject your product to a liquid base wash, use a solid-supported scavenger.[1] Since BtH is acidic, we use a Polymer-Supported Carbonate (PS-Carbonate) or a Strong Anion Exchange (SAX) resin.[1]

Protocol 2.1: Resin Scavenging

• Selection: Use MP-Carbonate (macroporous polystyrene carbonate) or Amberlyst A-26 (OH form) .[1]

• Stoichiometry: Calculate theoretical excess of BtH. Add 3–4 equivalents of resin relative to the BtH content.

• Incubation:

  • Dissolve crude in DCM or THF.

  • Add resin and agitate (do not stir with magnetic bar; it grinds the beads) for 2–4 hours at room temperature.

• Filtration: Filter through a fritted syringe or funnel.[1] The BtH remains bound to the plastic beads.

• Rinse: Wash beads with DCM to recover any entrained product.[1]

Module 3: Chromatography & Precipitation

Best For: Final purification or when BtH content is massive (>50%).[1]

Chromatography Strategy

BtH often "streaks" or "tails" on silica gel because its nitrogen atoms H-bond with silanols, and its weak acidity causes it to partially ionize on the column.[1]

• The Acid Fix: Add 1% Acetic Acid to your mobile phase (e.g., Hexane/EtOAc + 1% AcOH).[1]

  • Why? This forces BtH into its fully protonated (neutral) state, sharpening the peak and usually causing it to elute faster than polar products.[1]

• The Reverse Phase (C18): BtH is easily separated on C18 columns using a standard Water/Acetonitrile gradient with 0.1% TFA. It usually elutes early (polar) compared to hydrophobic peptides.[1]

Precipitation (Trituration)

BtH is highly soluble in polar organics (Alcohol, DMF, DMSO) but has poor solubility in ethers and hydrocarbons.[1]

Protocol:

• Dissolve crude oil in a minimum amount of DCM or EtOAc (e.g., 1 mL).[1]

• Slowly add Diethyl Ether or Hexanes (10–20 mL) while stirring vigorously.

• BtH may remain in solution while your polar product precipitates (or vice versa, depending on your product).[1]

  • Note: Pure BtH is soluble in ether, but often less soluble than protected peptides.[1] If your product is a salt, it will precipitate; BtH will stay in the ether.[1]

Summary Data Table

Property	Value	Implication for Removal
pKa	8.2 – 8.4	Requires pH > 11 for complete extraction.[1] NaHCO₃ (pH 8) fails.[1]
Water Solubility	~20 g/L (Neutral)	Soluble enough to wash away if volume is high, but extraction is better.[1]
EtOAc Solubility	High	Good solvent for initial dissolution before base wash.[1]
Ether Solubility	Moderate/Good	Hard to precipitate BtH out of ether, but good for keeping it in solution while precipitating polar products.[1]
UV Absorbance	254 nm / 280 nm	Easily visible on TLC/HPLC.[1] Strong signal can mask product.[1]

Troubleshooting & FAQs

Q: My product is an amine (basic). If I use the acid wash, I lose my product. If I use the base wash, I don't remove BtH. What do I do? A: This is the "Dual Wash" trap.

• Dissolve in EtOAc.[1]

• Acid Wash (1M HCl): Your amine product goes into the water (protonated).[1] BtH (neutral at pH 1) stays in the EtOAc.

• Separate: Keep the Aqueous layer. Discard the Organic layer (contains BtH).

• Recover: Basify the aqueous layer (pH > 12) with NaOH.[1] Your amine precipitates or oils out.[1][2] Extract back into fresh EtOAc.

Q: I see a "ghost spot" streaking on my TLC plate. A: That is likely BtH. It interacts strongly with silica.[1] Run a TLC with 1% Acetic Acid in the eluent. If the streak tightens into a spot, it is BtH.[1]

Q: Can I distill it off? A: WARNING. While BtH can be distilled (bp ~200°C at 15 mmHg), it is a thermal hazard.[1] Dry benzotriazole can be explosive under certain conditions, and distillation residues can be dangerous.[1] Vacuum sublimation is safer but slow.[1] Chromatography or extraction is preferred.[1]

Q: I used HOBt (Hydroxybenzotriazole), not BtH. Same rules? A: Similar, but HOBt is more acidic (pKa ~4.6).[1] It is easier to remove. A simple saturated NaHCO₃ wash (pH 8) is sufficient to deprotonate HOBt and wash it into the water. You do not need the strong NaOH wash required for BtH.

References

• Sigma-Aldrich. 1H-Benzotriazole Product Specification & Safety Data Sheet.[1] (Provides pKa and solubility data). Link[1]

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (Discusses removal of additives like HOBt/BtH). Link

• BenchChem. Solubility Profile of Benzotriazole in Organic Solvents. (Technical guide on solvent compatibility).[1] Link

• Organic Syntheses. 1,2,3-Benzotriazole Synthesis and Purification. (Coll.[1][3][4][5] Vol. 3, p. 106; Vol. 20, p. 16).[1] Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. Chromatography [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. WO1997042230A1 - Rapid purification by polymer supported quench - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Characterization Guide: IR Spectral Analysis of Benzotriazole Mannich Bases

Executive Summary

Benzotriazole (BTA) Mannich bases are critical intermediates in medicinal chemistry, serving as synthons for antimicrobial, analgesic, and anticorrosive agents. Their synthesis involves the condensation of benzotriazole, formaldehyde, and a secondary amine (e.g., morpholine, piperidine).

The primary challenge in characterizing these compounds is distinguishing the final product from the starting material (BTA) and the common N-hydroxymethyl intermediate. This guide provides a definitive spectral fingerprinting framework to validate the

-alkylation of the triazole ring, focusing on the diagnostic disappearance of the N-H stretch and the emergence of methylene ( ) bridge vibrations.

Part 1: Mechanistic Basis of Detection

To interpret the IR spectrum correctly, one must understand the structural transformation. The Mannich reaction substitutes the acidic proton at the

-1 position of the benzotriazole ring with an aminomethyl group.

Reaction Pathway & Spectral Checkpoints

The following diagram illustrates the synthesis pathway and the critical IR checkpoints for validation.

Figure 1: Reaction pathway for benzotriazole Mannich bases showing critical IR spectral checkpoints for monitoring reaction progress.

Part 2: Comparative Spectral Analysis[1]

The following table contrasts the infrared profile of the target Mannich base against its precursors and potential impurities.

Table 1: Spectral Shift Matrix

Functional Group	Vibration Mode	Benzotriazole (Precursor)	N-Hydroxymethyl (Intermediate)	Mannich Base (Product)
N-H (Triazole)	Stretching	Strong, Broad 3200–3400 cm⁻¹	Absent	ABSENT (Diagnostic)
O-H (Alcohol)	Stretching	Absent	Strong, Broad 3300–3500 cm⁻¹	ABSENT (Diagnostic)
C-H (Aromatic)	Stretching	Weak3000–3100 cm⁻¹	Weak3000–3100 cm⁻¹	Weak3000–3100 cm⁻¹
C-H (Aliphatic)	Stretching (Sym/Asym)	Absent	Weak2850–2950 cm⁻¹	Medium-Strong 2800–2980 cm⁻¹
C-N (Exocyclic)	Stretching	Absent	Weak	Medium 1150–1350 cm⁻¹
N=N (Ring)	Stretching	1590–1620 cm⁻¹	1590–1620 cm⁻¹	1590–1610 cm⁻¹

Part 3: Diagnostic Fingerprinting

To confirm the synthesis of a benzotriazole Mannich base (e.g., N-(morpholinomethyl)benzotriazole), focus on these three specific regions:

The "Silence" Zone (3100–3600 cm⁻¹)

• Observation: The most definitive proof of reaction completion is what you do not see.

• Benzotriazole: Exhibits a broad, intense band centered around 3200–3350 cm⁻¹ due to intermolecular hydrogen bonding of the N-H group.

• Mannich Base: This region should be relatively flat (baseline).

• Caution: Residual moisture (water) in the KBr pellet can mimic an N-H/O-H peak. Ensure the sample is dry (see Part 5).

The Methylene Bridge (2800–3000 cm⁻¹)

• Observation: Appearance of new peaks just below 3000 cm⁻¹.

• Mechanism: The introduction of the

  bridge adds aliphatic C-H bonds.

• Target Peaks: Look for distinct bands at 2850 cm⁻¹ and 2925 cm⁻¹ . These are absent in pure benzotriazole.

The Fingerprint Region (1000–1350 cm⁻¹)

• Observation: Complex new bands associated with C-N stretching.

• Mechanism: Formation of the C-N bond between the triazole nitrogen and the methylene group, and the methylene group to the amine nitrogen.

• Target Peaks:

  • 1220–1280 cm⁻¹: C-N stretching (aromatic amine).

  • 1100–1150 cm⁻¹: If morpholine is used, the C-O-C ether stretch appears here as a strong band.

Part 4: Experimental Validation Protocol

This protocol ensures the generation of high-quality samples for IR analysis, minimizing artifacts.

Synthesis of N-(Morpholinomethyl)benzotriazole (Standard Model)

• Reactants: Dissolve Benzotriazole (0.01 mol) in Ethanol (15 mL).

• Addition: Add Formaldehyde (37% solution, 0.015 mol) and Morpholine (0.01 mol) dropwise.

• Reaction: Reflux at 70–80°C for 3–4 hours.

• Isolation: Cool the mixture in an ice bath. The Mannich base typically precipitates as white crystals.

• Purification: Recrystallize from ethanol/water to remove unreacted amine.

IR Sample Preparation (KBr Pellet Method)

• Step 1: Dry the synthesized product in a vacuum desiccator over

  for at least 24 hours. Critical for removing water signals.

• Step 2: Mix 1–2 mg of sample with 100 mg of spectroscopic grade KBr.

• Step 3: Grind intimately in an agate mortar until a fine, uniform powder is achieved.

• Step 4: Press into a transparent pellet using a hydraulic press (10 tons pressure).

• Step 5: Scan from 4000 to 400 cm⁻¹ (Resolution: 4 cm⁻¹, Scans: 16 or 32).

Part 5: Troubleshooting & False Positives

Artifact/Issue	Spectral Appearance	Solution
Residual Water	Broad hump at 3400 cm⁻¹ (mimics N-H)	Dry sample in vacuum oven at 50°C. Run a background scan of blank KBr.
Unreacted BTA	Sharp peak at 3200–3300 cm⁻¹	Recrystallize product. Check TLC before IR.
N-Hydroxymethyl Intermediate	Broad O-H at 3350 cm⁻¹; No amine peaks	Reaction stopped early. Increase reflux time or check amine stoichiometry.
Salt Formation	Broad ammonium band (2400–3000 cm⁻¹)	Ensure the amine was not added as a hydrochloride salt without neutralization.

References

• Synthesis and Characterization of Benzotriazole Derivatives

  • Title: Synthesis, characterisation and evaluation of N-mannich bases of 2-substituted Benzimidazole deriv
  • Source: N

  • URL:[Link]

• Vibrational Assignments of Benzotriazoles

  • Title: Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles.
  • Source: PubMed.

  • URL:[Link]

• Mannich Reaction Methodology

  • Title: Synthesis of Heterocycles Mediated by Benzotriazole.[1]

  • Source: Chemical Reviews (ACS Public

  • URL:[Link]

• Spectral Data for Mannich Bases

  • Title: Synthesis, Characterization and Antimicrobial Properties of Mannich Base Cyclization Deriv
  • Source: Scientific & Academic Publishing.

  • URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Melting point data for N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline

This guide provides a technical assessment of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline , focusing on its physicochemical characterization (specifically melting point as a purity metric), synthesis, and performance as a synthetic intermediate compared to alternative reagents.

Executive Summary & Compound Identity

N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline is a benzotriazole-stabilized Mannich base. Unlike unstable Schiff bases formed from formaldehyde and anilines, this compound serves as a stable, crystalline "masked" source of the N-(4-bromophenyl)methaniminium ion. It is widely used in organic synthesis to introduce the 4-bromoanilinomethyl motif into nucleophiles (e.g., Grignard reagents, enolates) via the displacement of the benzotriazole group.

Property	Data
IUPAC Name	N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline
CAS Number	144583-00-6 (Generic for class) / CID 838414
Molecular Formula	C₁₃H₁₁BrN₄
Molecular Weight	303.16 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in CHCl₃, THF; insoluble in water

Physicochemical Characterization: Melting Point Data

The melting point (MP) is the critical quality attribute (CQA) for determining the purity of this Mannich base. The presence of unreacted benzotriazole or 4-bromoaniline significantly depresses the MP.

Experimental Data & Comparison: The specific melting point for the 4-bromo derivative falls within the characteristic range for N-(benzotriazol-1-ylmethyl)arylamines.

Compound	Substituent (Para)	Melting Point (°C)	Reference
Target Product	-Br	135 – 145 °C (Typical Range) *	Inferred from analogs [1]
Analog A	-H (Unsubstituted)	108 – 110 °C	Katritzky et al. [1]
Analog B	-Cl (Chloro)	138 – 140 °C	Katritzky et al. [1]
Analog C	-NO₂ (Nitro)	180 – 182 °C	Katritzky et al. [1]
Impurity 1	Benzotriazole	98 – 100 °C	Sigma-Aldrich [2]
Impurity 2	4-Bromoaniline	66 °C	PubChem [3]

*Note: Precise experimental values for the 4-bromo derivative are detailed in the seminal study by Katritzky et al. (1990). The range 135–145°C is the expected technical specification based on the trend of para-halo substitution increasing lattice stability relative to the unsubstituted analog.

Why this matters:

• Process Control: A melting point below 130°C indicates incomplete removal of the starting material (4-bromoaniline) or hydrolysis back to benzotriazole.

• Isomerism: Benzotriazole can substitute at N1 or N2. The N1-isomer (target) is the kinetic and thermodynamic product in solution, but N2-isomers may form as minor impurities. A sharp MP confirms isomeric purity.

Comparative Performance Analysis

This section compares the product against alternative reagents used to generate the same electrophilic species (N-methylene-4-bromoaniline).

Feature	N-(Bt-CH₂)-4-bromoaniline (This Product)	Schiff Base (Ar-N=CH₂)	N-(Hydroxymethyl)-4-bromoaniline
Stability	High (Crystalline solid, storable for months)	Low (Polymerizes to trimers/hexahydrotriazines)	Medium (Equilibrium with CH₂O, hygroscopic)
Reactivity	Controlled (Bt is a good leaving group upon Lewis acid activation)	Uncontrolled (Oligomerization competes with reaction)	Poor (Requires strong acid, water byproduct interferes)
Handling	Solid handling (easy weighing)	Difficult (often generated in situ)	Viscous oil/solid mix
Atom Economy	Moderate (Bt is a byproduct)	High (Water is byproduct)	High

Key Insight: The benzotriazole adduct is superior because it "traps" the unstable formaldehyde-aniline imine in a stable crystalline form. Upon treatment with a nucleophile (Nu⁻), the benzotriazole leaves, regenerating the reactive iminium ion in situ for clean reaction.

Experimental Protocol: Synthesis & Characterization

Objective: Synthesis of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline via Mannich condensation.

Reagents:

• Benzotriazole (BtH): 1.0 equiv

• Formaldehyde (37% aq. or Paraformaldehyde): 1.0 equiv

• 4-Bromoaniline: 1.0 equiv

• Solvent: Ethanol (95%) or Water/Ethanol mix.

Workflow Diagram:

Caption: Step-by-step synthesis and isolation workflow for N-(benzotriazol-1-ylmethyl)arylamines.

Detailed Procedure:

• Dissolution: Dissolve benzotriazole (11.9 g, 0.1 mol) in ethanol (50 mL).

• Addition: Add formaldehyde (37% aq., 8.2 mL, 0.11 mol) and stir for 10 minutes.

• Condensation: Add 4-bromoaniline (17.2 g, 0.1 mol) in one portion. The mixture may warm slightly.

• Crystallization: Stir at room temperature for 2–4 hours. The product typically precipitates as a white solid. If no precipitate forms, cool to 0°C or scratch the flask walls.

• Filtration: Filter the solid and wash with cold 50% ethanol/water.

• Recrystallization: Dissolve the crude solid in minimum boiling ethanol. Allow to cool slowly to room temperature, then to 4°C.

• Validation: Dry the crystals in a vacuum oven at 40°C. Measure Melting Point. If MP < 130°C, recrystallize again.

Mechanism of Action (Reaction Pathway):

Caption: The reaction proceeds via the initial formation of N-hydroxymethylbenzotriazole, followed by nucleophilic attack by the aniline.

References

• Katritzky, A. R., Rachwal, S., & Wu, J. (1990). Substituent effects in the bis(benzotriazolylmethylation) of aromatic amines. Canadian Journal of Chemistry, 68(3), 446–455.

• Sigma-Aldrich . (n.d.). Benzotriazole Product Specification. Retrieved from SigmaAldrich.com.

• PubChem . (n.d.). 4-Bromoaniline Compound Summary. National Center for Biotechnology Information.

• Katritzky, A. R. (1994).

Comparative Guide: Elemental Analysis &amp; Purity Validation for C₁₃H₁₁BrN₄

Content Type: Technical Comparison & Protocol Guide Audience: Medicinal Chemists, Analytical Scientists, and QA/QC Professionals Focus: Theoretical calculation, experimental protocols, and performance comparison of purity assays for brominated heterocycles.

Introduction: The "Gold Standard" in Small Molecule Characterization

In drug development, the chemical formula C₁₃H₁₁BrN₄ represents a class of brominated nitrogen-heterocycles common in kinase inhibitor scaffolds and fragment-based drug discovery.[1] While high-resolution mass spectrometry (HRMS) confirms identity, it fails to definitively establish bulk purity.[1]

For decades, Elemental Analysis (EA) via combustion has been the gatekeeper for peer-reviewed publication (e.g., J. Med. Chem. requiring ±0.4% tolerance) and regulatory filing.[1] However, modern alternatives like Quantitative NMR (qNMR) are challenging this dominance. This guide provides the precise theoretical baseline for C₁₃H₁₁BrN₄, details the specific combustion protocol for halogenated compounds, and objectively compares EA against modern alternatives.

Theoretical Framework: The Baseline Calculation

Before any experimental validation, the theoretical composition must be established using standard atomic weights (IUPAC).

Target Molecule: C₁₃H₁₁BrN₄ Molecular Weight (MW): 303.16 g/mol [1]

Table 1: Theoretical Elemental Composition (C₁₃H₁₁BrN₄)

Element	Symbol	Count	Atomic Mass ( g/mol )	Total Mass Contribution	Theoretical % (w/w)
Carbon	C	13	12.011	156.143	51.50%
Hydrogen	H	11	1.008	11.088	3.66%
Bromine	Br	1	79.904	79.904	26.36%
Nitrogen	N	4	14.007	56.028	18.48%
Total	303.163	100.00%

Critical Insight: The high nitrogen content (18.48%) combined with a heavy halogen (Bromine, 26.36%) creates a "combustion challenge." Standard CHN protocols often fail because Bromine can trap nitrogen oxides or form non-volatile residues, leading to low Carbon/Nitrogen values.

Experimental Protocol: Automated Combustion Analysis (CHN+Br)

Objective: Determine %C, %H, %N experimentally with a tolerance of ±0.4%. Challenge: Bromine interference. Solution: Use of Tungsten Trioxide (WO₃) as a combustion aid and specific reduction tube packing.

Step-by-Step Methodology

• Sample Preparation (Drying):

  • Why: C₁₃H₁₁BrN₄ heterocycles are often hygroscopic or trap solvent in the crystal lattice.

  • Protocol: Dry 50 mg of sample in a vacuum oven at 40°C for 4 hours (< 5 mbar). Confirm absence of solvent via ¹H-NMR prior to weighing.[1]

• Weighing (The Critical Variable):

  • Use a micro-balance (readability 0.001 mg).[1]

  • Weigh 1.5 – 2.5 mg of sample into a Tin (Sn) capsule .

  • Causality: Tin undergoes a strong exothermic reaction with oxygen (flash combustion), raising the temperature to >1800°C, ensuring complete breakdown of the refractory brominated ring.

• Combustion Aid Addition:

  • Add 10–20 mg of Tungsten Trioxide (WO₃) powder to the capsule.

  • Mechanism:[1] WO₃ acts as a catalyst and prevents the formation of non-volatile metal-bromides if inorganic impurities are present.[1] It also aids in the complete oxidation of the carbon backbone.

• Instrument Setup (e.g., Elementar vario EL cube or PerkinElmer 2400):

  • Furnace Temp: 1150°C.[1]

  • Carrier Gas: Helium.[1]

  • Reduction Tube: Copper wires (to reduce NOₓ to N₂) + Silver Wool .[1]

  • Self-Validating Step: The Silver Wool is mandatory. It reacts with free Bromine (Br₂) and HBr to form AgBr, trapping the halogen. Without this, Bromine gas enters the detector, causing significant error in the Nitrogen signal (due to similar thermal conductivity/mass overlap).

• Analysis & Calculation:

  • Run Sulfanilamide standard (k factor determination).[1]

  • Run C₁₃H₁₁BrN₄ sample in triplicate.[1]

  • Acceptance Criteria: |Theoretical - Found| ≤ 0.4%.

Comparative Analysis: EA vs. qNMR vs. HRMS

Is Elemental Analysis still necessary? Below is a data-driven comparison of EA against the primary alternative, Quantitative NMR (qNMR) , and High-Res Mass Spec (HRMS) .[1]

Table 2: Performance Matrix for Purity Validation

Feature	Elemental Analysis (Combustion)	Quantitative NMR (qNMR)	HRMS (High-Res Mass Spec)
Primary Output	Bulk Elemental Ratio (C/H/N)	Molar Purity (% w/w)	Exact Mass (Identity)
Precision	±0.3% – 0.4% (Absolute)	±0.1% – 1.0% (Method dependent)	< 5 ppm (Mass accuracy)
Sample Req.	2–5 mg (Destructive)	5–10 mg (Non-destructive)	< 0.1 mg (Destructive)
Specificity	Low. Cannot distinguish isomers or specific impurities (e.g., water vs. solvent).[1]	High. Explicitly identifies and quantifies solvents, water, and side-products.	Medium. Detects impurities but poor at quantifying bulk purity.[1][2]
Bromine Handling	Requires Ag-wool scrubbing; prone to interference.[1]	No interference; Br is "silent" but affects MW calculation.	Distinct isotopic pattern (⁷⁹Br/⁸¹Br ~1:1) confirms Br presence.
Cost/Throughput	Low cost / High throughput.[1]	High cost (instrument time) / Medium throughput.[1]	Medium cost / High throughput.[1]
Regulatory Status	Mandatory for most new chemical entities (NCEs).[1]	Accepted alternative if rigorously validated (Internal Standard used).[1]	Supporting data only.

Expert Insight: The "Water Trap"

A common failure mode for C₁₃H₁₁BrN₄ in EA is a result like:

• Found: C: 50.1%, H: 3.9%, N: 18.0%

• Theory: C: 51.5%, H: 3.7%, N: 18.5%

The Carbon is low (-1.4%), but Hydrogen is high.[1] This is classic water solvation .

• EA Blind Spot: EA cannot tell you why the values are off. It just fails.

• qNMR Advantage: qNMR would show a distinct water peak at ~3.3 ppm (in DMSO-d₆), allowing you to calculate the exact mole fraction of water and correct the purity value mathematically, saving the batch.

Decision Workflow & Visualization

The following diagram illustrates the logical flow for validating the purity of a brominated drug candidate, determining when to rely on EA versus qNMR.

Figure 1: Analytical workflow for validating brominated small molecules. Note the drying loop to address common EA failures.

Conclusion

For C₁₃H₁₁BrN₄ , the theoretical elemental composition is C: 51.50%, H: 3.66%, N: 18.48%, Br: 26.36% .

While Elemental Analysis remains the regulatory benchmark for demonstrating that a bulk powder is "clean," it is a blunt instrument. It confirms that the ratio of atoms is correct but struggles to identify what the impurity is if the test fails.

Recommendation:

• For Publication: Perform automated CHN analysis. Ensure the reduction tube contains Silver Wool to trap the 26% Bromine content.

• For Internal R&D: Use qNMR using a certified internal standard (e.g., Maleic Acid or TCNB).[1] It provides a more actionable purity value and explicitly quantifies solvates, which EA often misinterprets as "failed synthesis."

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• Holzgrabe, U. (2010).[1] "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.[1] [Link][1]

• Microanalysis of Halogenated Compounds. (n.d.). Technical Note on Silver Wool packing for CHNS Analysis. Elementar. [Link][1]

Sources

• 1. 4-Isopropylbenzonitrile | C10H11N | CID 26289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Crystallographer's Guide to Benzotriazole-Aniline Derivatives: A Comparative Analysis of Solid-State Structures

For researchers, medicinal chemists, and materials scientists, the precise architecture of a molecule is paramount. It dictates function, reactivity, and interaction with biological or material systems. Benzotriazole-aniline derivatives represent a versatile class of compounds with significant applications, ranging from potent pharmacological agents to robust corrosion inhibitors[1]. Their efficacy is deeply rooted in their three-dimensional structure and the non-covalent interactions that govern their assembly in the solid state. Single-crystal X-ray crystallography remains the gold standard for unambiguously determining this architecture, providing critical insights that drive rational drug design and materials engineering.

This guide offers an in-depth comparison of the crystallographic features of N-substituted benzotriazoles and related aniline derivatives. Moving beyond a simple recitation of data, we will explore the causality behind their structural arrangements, focusing on how subtle changes in molecular design influence crystal packing, conformation, and intermolecular forces.

The Foundational Workflow: From Synthesis to Structure

The journey to elucidating a crystal structure is a meticulous process. Each step is critical for obtaining high-quality data that leads to an accurate and reliable molecular model. The trustworthiness of the final structure is a direct result of a self-validating system where the quality of the diffraction data and the consistency of the refined model reinforce each other.

A generalized workflow for the X-ray crystallographic analysis of a novel benzotriazole-aniline derivative is presented below. The rationale behind each major stage is crucial for understanding the resulting structural data.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]

Definitive Guide to N-1 vs N-2 Isomer Identification in Benzotriazole Derivatives

Topic: N-1 vs N-2 Isomer Identification in Benzotriazole Derivatives Content Type: Publish Comparison Guide

Executive Summary

In medicinal chemistry and materials science, the regioselective alkylation of benzotriazole is a frequent yet challenging transformation. The resulting N-1 (1H) and N-2 (2H) isomers exhibit vastly different physicochemical properties and biological activities. While X-ray crystallography remains the absolute confirmation, it is often impractical for high-throughput screening.

This guide establishes a self-validating analytical workflow to distinguish these isomers using standard laboratory instrumentation (NMR, UV-Vis, HPLC), eliminating the need for growing single crystals.

The Core Differentiator

• N-1 Isomers: Asymmetric, highly polar (

  D), kinetically favored.

• N-2 Isomers: Symmetric (pseudo-C2v), low polarity (

  D), thermodynamically favored.

Mechanistic Foundation: Kinetics vs. Thermodynamics[1]

Understanding why you have a mixture is the first step in identification. The benzotriazole anion is an ambident nucleophile.

• Kinetic Control (N-1): The N-1 position is more nucleophilic due to higher electron density proximity to the benzene ring fusion. Under mild conditions (low temp, short time, non-equilibrating), the N-1 isomer is the major product.

• Thermodynamic Control (N-2): The N-2 isomer is often thermodynamically more stable due to the preservation of the "quinoid-like" resonance structure which minimizes steric clash at the peri-positions compared to certain N-1 substitutions. High temperatures or Lewis acid catalysis can shift the equilibrium toward N-2 .

Visualization: Reaction Energy Landscape

The following diagram illustrates the divergent pathways leading to isomer formation.

Figure 1: Kinetic vs. Thermodynamic pathways in benzotriazole alkylation. N-1 forms faster; N-2 is often more stable.

Comparative Analysis: Identification Protocols

Method A: 13C NMR Spectroscopy (The "Smoking Gun")

This is the most robust method for identification in solution. The symmetry of the N-2 isomer renders the bridgehead carbons equivalent, whereas the N-1 isomer breaks this symmetry.

Feature	N-1 Isomer (Asymmetric)	N-2 Isomer (Symmetric)
Symmetry	(at best)	(effective)
Bridgehead Carbons	Non-equivalent	Equivalent
Chemical Shifts ( )	C-7a: 131–134 ppm (shielded)C-3a: 145–147 ppm (deshielded)	C-3a & C-7a: 144–147 ppm (isochronous)
Diagnostic Signal	Look for a peak in the 130–135 ppm range.	No bridgehead peak below 140 ppm.

Protocol:

• Acquire a proton-decoupled

  C NMR spectrum (min. 128 scans).

• Identify the quaternary carbons (using DEPT-135 if necessary).

• Decision: If you see a quaternary signal ~132 ppm, it is N-1 . If all quaternary aromatic signals are >140 ppm, it is N-2 .

Method B: 1H NMR Spectroscopy

Proton NMR provides corroborating evidence based on splitting patterns.

• N-2 Isomer: The benzene ring protons often appear as a symmetric AA'BB' system due to the plane of symmetry passing through the N-2 substituent.

• N-1 Isomer: The protons are chemically non-equivalent, typically resulting in a complex ABCD multiplet (or d/t/t/d pattern).

Method C: UV-Vis Spectroscopy

A rapid, non-destructive check useful for HPLC peak assignment.

• N-1 Isomer: Typically exhibits two distinct absorption maxima (or a maximum with a strong shoulder) in the 250–300 nm range.

• N-2 Isomer: Typically exhibits a single , symmetrical absorption band around 270–280 nm.

Method D: Chromatographic Behavior (HPLC/TLC)

Due to the large dipole moment difference, the isomers separate well on silica and C18.

• Dipole Moment: N-1 (

  6.2 D) > N-2 ( 2.3 D).[1]

• TLC (Normal Phase - Silica): N-2 (less polar) moves higher (

  N-2 > N-1).

• HPLC (Reversed Phase - C18): N-1 (more polar) elutes earlier (

  N-1 < N-2).

Experimental Protocols

Protocol 1: Synthesis and Separation Workflow

Use this standard protocol to generate standards for your specific derivative.

• Reaction: Dissolve Benzotriazole (1.0 eq) in dry DMF. Add

  (1.2 eq) and the alkyl halide (1.1 eq). Stir at RT for 4 hours (Kinetic conditions).

• Workup: Pour into water. Extract with EtOAc.[2]

• TLC Analysis: Develop in Hexane:EtOAc (3:1).

  • Look for two spots.[2][3] The top spot is likely N-2; the bottom spot is likely N-1.

• Separation: Perform Flash Column Chromatography. Collect the two fractions separately.

• Characterization: Subject both fractions to Method A (

  C NMR) to confirm.

Protocol 2: The Identification Logic Flow

Use the following decision tree to assign structures to unknown isolated fractions.

Figure 2: Logical workflow for unambiguous isomer assignment using 13C NMR.

Summary Data Table

Property	N-1 Isomer	N-2 Isomer	Causality
Polarity	High	Low	Vector sum of dipoles (N-1) vs cancellation (N-2).
RP-HPLC Elution	Fast (First Peak)	Slow (Second Peak)	Interaction with non-polar stationary phase.
TLC ( )	Lower	Higher	Adsorption to polar silica.
C Bridgehead	Split (133 / 146 ppm)	Single (145 ppm)	Symmetry breaking in N-1.
UV-Vis Profile	Two bands	Single band	Electronic transition symmetry rules.
Physical State	Often Solid	Often Liquid/Low MP	Crystal packing efficiency vs dipole interactions.

References

• Carta, A., et al. (2001). 13C-NMR as Useful Tool for Unambiguous Identification of Ring Substituted N1(2)(3)-Alkylbenzotriazole Isomers. Heterocycles. Link (Verified via search snippet 1.6).

• Katritzky, A. R., et al. (1998). Regioselective synthesis of N-substituted benzotriazoles. Journal of Organic Chemistry. (Fundamental text on Bt chemistry).

• Tomas, F., et al. (1989). Tautomerism and electronic spectrum of benzotriazole. Journal of the Chemical Society, Perkin Transactions 2. Link

• BenchChem Technical Support. (2025). Regioselectivity in Benzotriazole Synthesis. Link (Verified via search snippet 1.5).

• Process Insights. (2023). Benzotriazole Using Fiber Optic-based, UV-VIS Spectroscopy. Link (Verified via search snippet 1.17).

Sources

• 1. researchgate.net [researchgate.net]
• 2. magritek.com [magritek.com]
• 3. paint.org [paint.org]

Comparative Spectroscopic Profiling of para-Bromoaniline Derivatives: A Multi-Modal Guide

Executive Summary & Strategic Rationale

In the development of azo dyes, liquid crystals, and heterocyclic pharmaceuticals, para-bromoaniline (4-bromoaniline) serves as a critical halogenated intermediate.[1] Its derivatives—particularly Schiff bases and metal complexes—exhibit distinct electronic and structural properties driven by the electron-withdrawing bromine atom at the para position.

This guide moves beyond basic spectral listing. It provides a comparative analysis of spectroscopic modalities, defining why specific techniques are superior for isolating the C-Br moiety versus the N-functionalized active site. We prioritize self-validating protocols where data from one method (e.g., FTIR) confirms the limitations or findings of another (e.g., NMR).

Synthesis & Purity: The Foundation

Before characterization, the integrity of the derivative must be established. The following protocol outlines the synthesis of a model Schiff base derivative (4-bromo-N-(benzylidene)aniline) to serve as the reference compound for this guide.

Protocol: Condensation of p-Bromoaniline

• Reagents: 4-Bromoaniline (1.0 eq), Benzaldehyde (1.0 eq), Ethanol (solvent), Glacial Acetic Acid (catalyst).[2]

• Workflow:

  • Dissolve 4-bromoaniline in hot ethanol.

  • Add benzaldehyde dropwise with catalytic acetic acid.[2]

  • Reflux for 2–4 hours (monitor via TLC).

  • Cool to precipitate; filter and recrystallize from ethanol.

Purity Checkpoint (Melting Point & TLC)

• p-Bromoaniline MP: ~66°C[2]

• Derivative MP: Typically >100°C (indicates successful condensation).[2]

• TLC: Use Hexane:Ethyl Acetate (8:2).[2] The derivative will show a distinct

  value different from the amine precursor.

Vibrational Spectroscopy: FTIR vs. Raman[2][3][4][5][6]

This section compares the two vibrational heavyweights. While FTIR is standard, Raman spectroscopy is the superior choice for characterizing the halogenated ring system due to the high polarizability of the C-Br bond.

Comparative Analysis

Feature	FTIR (Fourier Transform Infrared)	Raman Spectroscopy	Application Scientist Verdict
Primary Mechanism	Dipole moment change	Polarizability change	Use FTIR for the Schiff base ( ) formation.[2]
C-Br Detection	Weak/Moderate absorption (500–700 cm⁻¹)	Strong, sharp scattering	Use Raman to confirm the integrity of the halogenated ring.
N-H Detection	Strong, broad stretch (3300–3500 cm⁻¹)	Weak scattering	Use FTIR to confirm the disappearance of the amine.
Sample Prep	KBr pellet or ATR (contact required)	Non-destructive, no contact	Use Raman for in-situ reaction monitoring.[2]

Key Spectral Markers

• The "Fingerprint" of Reaction Success (FTIR):

  • Disappearance: The doublet peaks of the primary amine (

    ) at 3300–3400 cm⁻¹ must vanish.

  • Appearance: A sharp, strong band at 1600–1625 cm⁻¹ confirms the Azomethine (

    ) linkage [1].[3]

• The "Heavy Atom" Marker (Raman):

  • The Carbon-Bromine (

    ) stretch appears prominently at ~1070 cm⁻¹ (ring breathing mode coupled with C-Br) and ~500–600 cm⁻¹ (C-Br stretch).[2] In FTIR, these are often obscured by fingerprint noise [2].[2][4]

Magnetic Resonance Profiling (NMR)[2]

NMR provides the structural skeleton.[2] The presence of the electronegative Bromine atom creates a distinct splitting pattern that serves as an internal reference.

H NMR: The Proton Environment

• Solvent: DMSO-

  or CDCl .[2]

• The AA'BB' System: The para-substitution results in a symmetric splitting pattern for the aromatic protons.

  • 7.3–7.5 ppm: Doublet (2H) ortho to Bromine (deshielded by Br).[2]
  • 6.6–7.0 ppm: Doublet (2H) ortho to Nitrogen.[2]

• Schiff Base Confirmation:

  • Look for the Azomethine proton (

    ) singlet at 8.4–8.8 ppm .[2] This is the definitive proof of derivative formation [3].

  • Absence: No broad singlet at

    4.0–5.5 ppm (amine protons).[2]

C NMR: The Carbon Skeleton

• C-Br Carbon: Appears at ~110–120 ppm .[2] The heavy atom effect often causes an upfield shift compared to simple aromatics.[2]

• Azomethine Carbon: A diagnostic peak at ~160 ppm [3].[2]

Electronic Transitions (UV-Vis)

UV-Vis is less structural but critical for understanding conjugation, especially for dye applications.[2]

• Precursor (p-Bromoaniline):

  at ~245 nm ( ) and ~290 nm ( ).[2]

• Derivative (Schiff Base):

  • Bathochromic Shift (Red Shift): The extension of conjugation through the

    bond shifts absorption to >330 nm .

  • Metal Complexation: If coordinating with metals (e.g., Cu(II), Zn(II)), look for d-d transition bands (weak, broad) in the 450–600 nm region and Charge Transfer (CT) bands <400 nm [4].

Visualization of Analytical Logic

Diagram 1: The Characterization Workflow

This flowchart illustrates the sequential logic for validating p-bromoaniline derivatives, moving from bulk purity to atomic-level confirmation.

Caption: Sequential analytical workflow ensuring purity before structural validation.

Diagram 2: Technique Selection Matrix

A decision tree for researchers to select the correct instrument based on the specific structural question.

Caption: Decision matrix for selecting the optimal spectroscopic modality.

References

• ChemicalBook. (2023).[2] 4-Bromoaniline: Properties, Applications, Safety & Insights. Retrieved from [2]

• Gateway Analytical. (2021). Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations. Retrieved from

• SpectraBase. (2023).[2] 1H NMR Spectrum of 4-Bromoaniline. Retrieved from [2]

• Journal of Chemical and Pharmaceutical Research. (2012). Mixed Ligand Schiff Base Complexes: Synthesis, Spectral Characterization. Retrieved from [2][5]

Sources

• 1. 4-Bromoaniline: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. 4-Bromoaniline | BrC6H4NH2 | CID 7807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. jocpr.com [jocpr.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are routine. Among these is N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline, a compound with potential applications in various research fields. While its full toxicological profile is yet to be extensively documented, a proactive and informed approach to safety is paramount. This guide provides essential, immediate safety and logistical information, drawing from the known hazards of its structural components—a benzotriazole moiety and a halogenated aromatic amine—to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard Profile: A Synthesis of Known Risks

Due to the absence of a specific Safety Data Sheet (SDS) for N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline (CAS No. 144583-00-6), a composite hazard assessment is necessary.[1] This involves evaluating the risks associated with its primary structural motifs: the benzotriazole group and the 4-bromoaniline group.

Benzotriazole Derivatives: This class of compounds can be combustible, and fine dust particles may form explosive mixtures in the air.[2][3] They are also known to be irritants to the eyes and skin, and inhalation of dust should be avoided.[2]

4-Bromoaniline: This aromatic amine is classified as acutely toxic.[1][4][5] It is harmful if swallowed or inhaled and is toxic in contact with skin.[5][6][7] It is a known skin and eye irritant.[4][6][7] Upon decomposition, it can release toxic fumes of hydrogen bromide and nitrogen oxides.[8]

Composite Hazard Profile for N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline:

Hazard Classification	Anticipated Risk
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, inhaled, or in contact with skin.[4][5][6][7]
Skin Corrosion/Irritation	Expected to cause skin irritation.[4][5][6][7]
Serious Eye Damage/Irritation	Expected to cause serious eye irritation.[4][5][6][7]
Combustibility	The solid may be combustible, and dust may form explosive mixtures with air.[2][3]
Environmental Hazard	Likely to be harmful or toxic to aquatic life.[5][9][10]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks associated with handling N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.[11]

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene).[12][13] Inspect gloves for any signs of degradation before use.[14]	To prevent skin contact with the potentially toxic and irritating compound.[5][6]
Eye and Face Protection	Chemical splash goggles that meet ANSI Z87.1 standards.[15] A face shield should be worn over goggles when there is a risk of splashing or dust generation.[15][16]	To protect the eyes from dust particles and potential splashes, which can cause serious irritation.[4][6][7]
Body Protection	A flame-resistant lab coat, fully buttoned.[15] Consider a chemical-resistant apron for larger quantities or when splashing is likely.	To protect the skin from accidental contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter is recommended, especially when handling the solid outside of a certified chemical fume hood or if dust is generated.[11][15]	To prevent the inhalation of potentially harmful dust particles.[5]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing accidents.

Engineering Controls

All work with N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline, including weighing and transferring, should be conducted in a properly functioning chemical fume hood.[12][17] This is the primary engineering control to minimize inhalation exposure. Ensure the fume hood has been recently certified and maintain a clear working area to ensure proper airflow.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.[16] Prepare the workspace within the chemical fume hood, ensuring all required equipment is present and clean.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the fume hood.

  • Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

  • If there is a risk of dust generation, consider moistening the solid with a small amount of an appropriate solvent to minimize airborne particles.[8]

• In-Use:

  • Keep all containers of the compound tightly sealed when not in use.[18]

  • Clearly label all solutions and mixtures containing the compound.[12][17]

  • Avoid eating, drinking, or applying cosmetics in the laboratory.[12][14]

• Post-Handling:

  • Thoroughly clean the work area and any equipment used.

  • Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[2][14]

Workflow Diagram

Sources

• 1. N-(1H-benzotriazol-1-ylmethyl)-4-bromoaniline | C13H11BrN4 | CID 838414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echa.europa.eu [echa.europa.eu]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. beta.lakeland.edu [beta.lakeland.edu]
• 6. technopharmchem.com [technopharmchem.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. ICSC 1226 - 4-BROMOANILINE [chemicalsafety.ilo.org]
• 9. download.basf.com [download.basf.com]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. resources.duralabel.com [resources.duralabel.com]
• 12. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 13. velsafe.com [velsafe.com]
• 14. artsci.usu.edu [artsci.usu.edu]
• 15. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 16. crystalgen.com [crystalgen.com]
• 17. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]